4-(1,3-Dioxolan-2-yl)piperidine

• CAS: 202062-80-4

Core Science & Biosynthesis

chemical structure and physicochemical properties of 4-(1,3-dioxolan-2-yl)piperidine

An In-Depth Technical Guide to 4-(1,3-Dioxolan-2-yl)piperidine: Synthesis, Properties, and Applications

Executive Summary: The piperidine heterocycle is a cornerstone of modern medicinal chemistry, appearing in over a hundred commercially available drugs.[1][2] Its conformational flexibility and basic nitrogen atom make it a privileged scaffold for engaging with biological targets. However, functionalizing the piperidine ring often requires strategic use of protecting groups to achieve desired chemical transformations. This guide provides a comprehensive technical overview of 4-(1,3-dioxolan-2-yl)piperidine (CAS No. 202062-80-4), a key synthetic intermediate where the versatile 4-formyl group is masked as a cyclic acetal.[3] We present field-proven insights into its synthesis, detailed physicochemical and spectroscopic properties for identity confirmation, and practical protocols for its application as a building block in drug discovery and development.

The Strategic Importance of 4-(1,3-Dioxolan-2-yl)piperidine

In the synthesis of complex molecules, particularly within pharmaceutical development, the reactivity of certain functional groups must be temporarily suppressed. The aldehyde is a prime example—highly susceptible to oxidation, reduction, and nucleophilic attack. 4-(1,3-Dioxolan-2-yl)piperidine serves as a stable, protected precursor to 4-formylpiperidine.

The core utility of this compound lies in this protection strategy:

• Enabling N-Functionalization: The basic secondary amine of the piperidine ring is a nucleophilic handle for a wide array of reactions (e.g., alkylation, arylation, amidation). The inert dioxolane group allows these transformations to occur without interference from a reactive aldehyde.

• Sequential Synthesis: After the piperidine nitrogen has been functionalized, the aldehyde can be selectively unmasked under acidic conditions, making it available for subsequent reactions such as reductive amination, Wittig reactions, or oxidation to a carboxylic acid.

This two-step logic makes 4-(1,3-dioxolan-2-yl)piperidine a valuable building block for creating diverse libraries of 4-substituted piperidine derivatives, which are explored for a wide range of therapeutic targets including antihistamines, antipsychotics, and analgesics.[1][2]

Caption: Workflow for the synthesis and purification of the title compound.

Detailed Experimental Protocol for Synthesis

This protocol is a representative procedure and should be adapted and optimized based on laboratory conditions and scale.

• Apparatus Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser. Equip the flask with a magnetic stirrer.

• Charging the Flask: To the flask, add 4-piperidinecarboxaldehyde (1.0 eq), toluene (approx. 2 mL per mmol of aldehyde), ethylene glycol (1.2 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH, 0.02 eq).

• Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing until no more water is collected (typically 3-5 hours).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS), confirming the disappearance of the starting aldehyde.

• Quenching and Workup: Cool the reaction mixture to room temperature. Wash the organic solution with saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize the p-TsOH catalyst. Separate the organic layer.

• Extraction: Extract the aqueous layer with an organic solvent like ethyl acetate (2x). Combine all organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification Protocol

The crude product is an oil that can be purified by vacuum distillation . Given its high boiling point (~235 °C at atmospheric pressure), distillation under reduced pressure is necessary to prevent decomposition.

Spectroscopic and Analytical Characterization

Confirming the structure and purity of the synthesized compound is a critical, self-validating step. The following spectroscopic data are characteristic of 4-(1,3-dioxolan-2-yl)piperidine.

Caption: Analytical workflow for structural elucidation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

(Predicted chemical shifts (δ) in ppm, relative to TMS, in CDCl₃)

• ¹H NMR:

  • ~4.8 ppm (d, 1H): Acetal proton (CH on O-C-O). Expected to be a doublet due to coupling with the adjacent C4 proton of the piperidine ring.

  • ~3.9 ppm (m, 4H): Dioxolane protons (-OCH₂CH₂O-).

  • ~3.1 ppm (m, 2H): Piperidine protons at C2/C6 (axial).

  • ~2.6 ppm (m, 2H): Piperidine protons at C2/C6 (equatorial).

  • ~1.8 ppm (m, 1H): Piperidine proton at C4.

  • ~1.7 ppm (m, 2H): Piperidine protons at C3/C5 (axial).

  • ~1.5 ppm (m, 2H): Piperidine protons at C3/C5 (equatorial).

  • ~1.4 ppm (br s, 1H): N-H proton. Signal may be broad and its position can vary.

• ¹³C NMR:

  • ~104 ppm: Acetal carbon (O-C H-O). [4] * ~65 ppm: Dioxolane carbons (-C H₂O-). [4] * ~46 ppm: Piperidine carbons C2/C6. [5] * ~42 ppm: Piperidine carbon C4.

  • ~29 ppm: Piperidine carbons C3/C5. [5]

Infrared (IR) Spectroscopy

The IR spectrum provides a rapid confirmation of key functional groups.

Wavenumber (cm⁻¹)	Vibration Type	Significance
~3300 (broad)	N-H stretch	Confirms the presence of the secondary amine. [6]
2950-2850	C-H stretch (sp³)	Indicates the aliphatic C-H bonds of the rings. [6]
1200-1000 (strong)	C-O stretch	Characteristic fingerprint region for the acetal/dioxolane group. [7]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides structural information through fragmentation patterns.

• Ionization Mode: Electrospray Ionization (ESI) is ideal, showing a strong protonated molecular ion.

• Expected Ions:

  • [M+H]⁺: m/z = 158.1

  • Molecular Ion (EI): [M]⁺• at m/z = 157.1

• Key Fragmentation Pathway: Under Electron Ionization (EI), the dominant fragmentation is α-cleavage, which involves the cleavage of a C-C bond adjacent to the nitrogen atom. [8]This leads to the formation of a stable iminium ion and is a characteristic fragmentation pattern for piperidine derivatives.

Applications in Synthetic Chemistry

The primary value of 4-(1,3-dioxolan-2-yl)piperidine is as a versatile intermediate. Below are two fundamental protocols demonstrating its utility.

Protocol: N-Alkylation via Reductive Amination

This protocol demonstrates how to add a substituent to the piperidine nitrogen while the aldehyde remains protected.

• Reaction Setup: In a round-bottom flask, dissolve 4-(1,3-dioxolan-2-yl)piperidine (1.0 eq) and an aldehyde or ketone (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Reducing Agent: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq), portion-wise to the stirring solution.

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor by TLC for the consumption of the starting amine.

• Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Separate the layers and extract the aqueous phase with DCM.

• Purification: Combine the organic layers, dry over Na₂SO₄, concentrate, and purify the resulting N-substituted product by column chromatography.

Protocol: Acetal Deprotection to Reveal the Aldehyde

This protocol regenerates the crucial 4-formyl functionality for subsequent reactions.

• Reaction Setup: Dissolve the N-substituted 4-(1,3-dioxolan-2-yl)piperidine derivative (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

• Acid Catalyst: Add a strong acid, such as 2M hydrochloric acid (HCl), until the pH is ~1-2. [9]3. Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 2-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Neutralize the reaction by adding a base, such as saturated aqueous NaHCO₃, until the pH is ~7-8.

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers, concentrate, and purify as needed.

Safety and Handling

4-(1,3-Dioxolan-2-yl)piperidine is classified as a hazardous substance and must be handled with appropriate care.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), H335 (May cause respiratory irritation). [10]* Precautions: Handle in a well-ventilated fume hood. Wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere and protected from light. [3]

Conclusion

4-(1,3-Dioxolan-2-yl)piperidine is more than just a chemical; it is a strategic tool for medicinal chemists and drug development professionals. Its value lies in the elegant protection of a 4-formyl group, which unlocks a vast synthetic potential centered on the functionalization of the piperidine nitrogen. By understanding its synthesis, physicochemical properties, and characteristic analytical signatures, researchers can confidently employ this building block to construct novel and complex molecular architectures, accelerating the discovery of next-generation therapeutics.

References

A curated list of sources used to compile this guide. All links are active as of the generation date.

• Ataman Kimya. (n.d.). PIPERIDINE. Retrieved from [Link]

• Zafar, S., et al. (2014). Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. Pakistan Journal of Pharmaceutical Sciences, 27(4), 925-929.

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 101 MHz, D2O, predicted) (NP0000084). Retrieved from [Link]

• ResearchGate. (n.d.). 1H NMR chemical shifts, υ (ppm), and coupling constants, J(H,H) (Hz), for 3, 13, 17 and 6 a. Retrieved from [Link]

• Krasavin, M. (2023).

• Aapptec Peptides. (n.d.). N-Terminal Deprotection; Boc removal. Retrieved from [Link]

• Supporting Information for "Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst". (n.d.). Retrieved from [Link]

• Williams, R. (2022). pKa Data Compiled by R. Williams. Retrieved from [Link]

• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• Derks, P. W. J., et al. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K.

• Reich, H. J. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• UiTM Institutional Repository. (n.d.). Phytochemicals Analysis of Piper betle Leaves Extracts using FTIR and GC-MS. Retrieved from [Link]

• Al-Rawi, J. M. A., et al. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395.

• Chemsrc. (n.d.). 4-(1,3-Dioxolan-2-yl)piperidine. Retrieved from [Link]

• ResearchGate. (n.d.). pK a values of common substituted piperazines. Retrieved from [Link]

• RACO. (n.d.). Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives. Retrieved from [Link]

• DTIC. (2025). Piperidine Synthesis. Retrieved from [Link]

• University of Regina. (n.d.). pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Retrieved from [Link]

• Carpino, L. A., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Molecules, 21(11), 1555.

• ResearchGate. (n.d.). FT-IR spectrum of piperine. Retrieved from [Link]

• van der Merwe, J. H., et al. (2011). An FTIR spectroscopic study on the effect of molecular structural variations on the CO2 absorption characteristics of heterocyclic amines. Chemistry, 17(17), 4731-4742.

• ResearchGate. (n.d.). Reagents and conditions: a ethylene glycol, p-toluenesulphonic acid, toluene.... Retrieved from [Link]

• IJNRD. (2024). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of the standard and extracted piperine. Retrieved from [Link]

• Sares, A., et al. (2022). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. Molecules, 27(19), 6543.

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

• Frontiers. (2022). Application of FT-IR spectroscopy and chemometric technique for the identification of three different parts of Camellia nitidissima and discrimination of its authenticated product. Retrieved from [Link]

• ResearchGate. (n.d.). piperidone analogs: synthesis and their diverse biological applications. Retrieved from [Link]

• RSC Publishing. (n.d.). Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection in solid phase peptide synthesis. Retrieved from [Link]

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Whitepaper: The Chemical Mechanism of Action of 4-(1,3-Dioxolan-2-yl)piperidine in Pharmaceutical Research

Executive Summary

In modern drug discovery, the rapid assembly of complex pharmacophores relies heavily on bifunctional synthetic intermediates. 4-(1,3-Dioxolan-2-yl)piperidine (CAS 202062-80-4) is a premier example of such a scaffold. While it does not possess a biological mechanism of action per se, its "mechanism of action" in pharmaceutical research is defined by its highly predictable chemical reactivity and structural templating capabilities.

Serving as a masked equivalent of piperidine-4-carboxaldehyde, this compound allows medicinal chemists to seamlessly integrate a basic piperidine ring—a privileged motif for improving aqueous solubility and forming critical salt bridges in target binding pockets—while preserving an electrophilic aldehyde handle for late-stage functionalization. This whitepaper details the mechanistic rationale, translational applications, and self-validating experimental protocols for utilizing this critical building block.

Chemical Mechanism of Action: Bifunctional Scaffold Dynamics

The utility of 4-(1,3-dioxolan-2-yl)piperidine stems from the orthogonal reactivity of its two functional domains: the nucleophilic secondary amine and the kinetically stable, acid-labile acetal.

The Piperidine Core: Nucleophilic Displacement

The secondary amine of the piperidine ring acts as a potent nucleophile. In the context of drug synthesis, it is typically subjected to Nucleophilic Aromatic Substitution (SNAr) or Buchwald-Hartwig cross-coupling to append aryl or heteroaryl groups.

• Causality in Design: The piperidine ring is chosen over acyclic aliphatic amines because its conformational restriction reduces the entropic penalty upon binding to biological targets (e.g., GPCRs or kinases). The nitrogen atom often serves as a critical hydrogen bond acceptor or, when protonated at physiological pH, a hydrogen bond donor.

The 1,3-Dioxolane Acetal: Kinetically Controlled Masking

Aldehydes are highly reactive electrophiles prone to oxidation, unwanted nucleophilic attack, and self-condensation (aldol reactions) under the basic conditions required for N-functionalization.

• Mechanistic Rationale: The 1,3-dioxolane ring protects the aldehyde by converting the sp2 carbonyl carbon into a sterically hindered sp3 center. Cyclic acetals are thermodynamically stable under basic and nucleophilic conditions, ensuring the latent aldehyde survives harsh upstream transformations. However, they remain kinetically labile under mild aqueous acidic conditions, allowing for orthogonal deprotection.

Translational Applications in Drug Discovery

The incorporation of the 4-(1,3-dioxolan-2-yl)piperidine scaffold has directly enabled the synthesis of several advanced therapeutic agents:

• Targeted Protein Degradation (PROTACs): Recent patent literature, such as, highlights the use of this scaffold in synthesizing bifunctional degraders targeting Bruton's Tyrosine Kinase (BTK). The piperidine moiety often forms part of the flexible linker or the target-binding ligand, while the unmasked aldehyde is used to conjugate the E3 ubiquitin ligase recruiting element via reductive amination[1].

• GPCR Antagonists: The scaffold is a critical precursor in the development of vasopressin V1a receptor antagonists, where the basic piperidine nitrogen interacts with conserved aspartate residues in the receptor's transmembrane domain[2][3].

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific in-process controls (IPCs) and mechanistic rationales for every reagent choice.

Protocol A: SNAr N-Arylation (Synthesis of Methyl 5-(4-(1,3-dioxolan-2-yl)piperidin-1-yl)picolinate)

This protocol describes the coupling of the piperidine core with an electron-deficient aryl fluoride.

• Reaction Setup: Charge a dry flask with methyl 5-fluoropyridine-2-carboxylate (1.0 eq) and 4-(1,3-dioxolan-2-yl)piperidine (1.0 eq).

• Solvent & Base Addition: Add Dimethyl Sulfoxide (DMSO) (1.0 M concentration) followed by N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

  • Causality: DMSO is a polar aprotic solvent that heavily solvates the transition state (Meisenheimer complex), significantly accelerating the SNAr rate. DIPEA is a sterically hindered, non-nucleophilic base that scavenges the HF byproduct without competing for the electrophile.

• Heating: Stir the mixture at 100 °C for 12 hours.

• In-Process Control (IPC): Analyze an aliquot via LC-MS. The reaction is complete when the starting material mass disappears and the product mass ( [M+H]+ = 293.1) dominates.

• Workup & Validation: Cool to room temperature and slowly add water (5 volumes) dropwise. The product will precipitate. Filter and dry the solids. Self-Validation: The formation of a filterable solid upon aqueous quenching confirms the successful displacement of the highly polar fluoride, yielding the hydrophobic N-arylated product.

Protocol B: Acidic Deprotection & Reductive Amination

This two-step sequence unmasks the aldehyde and couples it with a primary amine.

• Acetal Cleavage: Dissolve the N-arylated intermediate in Tetrahydrofuran (THF). Add 2M aqueous HCl (3.0 eq) and stir at 25 °C for 4 hours.

  • Causality: The aqueous acid protonates the acetal oxygen, driving the formation of the oxocarbenium ion, which is subsequently trapped by water to release ethylene glycol and the free aldehyde.

• IPC Validation: Monitor via TLC or LC-MS. Expert Insight: On LC-MS, the free aldehyde often hydrates in the aqueous mobile phase, appearing as an [M+H+18]+ peak.

• Reductive Amination: Neutralize the mixture, extract the aldehyde into Dichloromethane (DCE), and add the target primary amine (1.1 eq). Stir for 1 hour to form the imine.

• Reduction: Add Sodium Triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) and stir for 12 hours.

  • Causality: NaBH(OAc)3 is a mild hydride source that selectively reduces the protonated iminium ion. Unlike NaBH4, it will not prematurely reduce the unreacted aldehyde into an alcohol, ensuring high chemoselectivity.

Quantitative Data: Reaction Parameters

The following table summarizes the thermodynamic and kinetic parameters for the standard transformations involving this scaffold.

Reaction Step	Typical Reagents	Temp (°C)	Yield Range	Key Kinetic / Thermodynamic Driver
SNAr N-Arylation	Ar-F, DIPEA, DMSO	80–100	85–95%	Formation of stable Meisenheimer complex; irreversible HF elimination.
Buchwald-Hartwig	Ar-Br, Pd2(dba)3, BINAP, NaOtBu	90–110	70–90%	Pd-mediated reductive elimination; sterically driven.
Acetal Deprotection	2M HCl (aq), THF	20–40	>95%	Acid-catalyzed oxocarbenium formation; driven by excess H2O.
Reductive Amination	R-NH2, NaBH(OAc)3, DCE	20	75–90%	Imine formation followed by irreversible hydride transfer.

Mechanistic Visualizations

Figure 1: Synthetic workflow demonstrating the bifunctional utility of 4-(1,3-dioxolan-2-yl)piperidine.

Figure 2: Acid-catalyzed acetal deprotection mechanism revealing the reactive aldehyde.

References

• Title: 4-(1,3-Dioxolan-2-yl)piperidine (Compound) Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Degradation of Bruton's Tyrosine Kinase (BTK) by Conjugation of BTK Inhibitors with E3 Ligase Ligand and Methods of Use (WO2023125908A1)

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• 3. benzyl 4-(1,3-dioxolan-2-yl)piperidine-1-carboxylate - CAS号 —— - 摩熵化学 [molaid.com]

reference 1H and 13C NMR spectroscopy data for 4-(1,3-dioxolan-2-yl)piperidine

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 4-(1,3-dioxolan-2-yl)piperidine

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 4-(1,3-dioxolan-2-yl)piperidine. In the absence of publicly available experimental spectra, this document leverages established principles of NMR spectroscopy and empirical data from analogous chemical structures to present a detailed set of predicted spectral data. The guide is designed to serve as a valuable reference for researchers, scientists, and drug development professionals, offering insights into structural elucidation and quality control. It includes a thorough breakdown of predicted chemical shifts and coupling constants, a detailed, field-proven experimental protocol for data acquisition, and a discussion of the underlying principles governing the spectral features of this molecule.

Structural and Spectroscopic Overview

4-(1,3-dioxolan-2-yl)piperidine is a heterocyclic compound featuring a piperidine ring substituted at the 4-position with a 1,3-dioxolane ring. This acetal functionality serves as a common protecting group for the corresponding aldehyde, piperidine-4-carbaldehyde. The molecule's structure presents several distinct chemical environments, making NMR spectroscopy an ideal tool for its characterization. The piperidine ring exists in a dynamic chair conformation, leading to distinct axial and equatorial proton signals, while the dioxolane ring provides characteristic signals for its methine and methylene protons.

To facilitate spectral assignment, the atoms in 4-(1,3-dioxolan-2-yl)piperidine are numbered as shown in the diagram below.

Caption: Molecular structure of 4-(1,3-dioxolan-2-yl)piperidine with atom numbering.

Predicted NMR Spectral Data

The following sections detail the predicted ¹H and ¹³C NMR chemical shifts. These predictions are based on established substituent effects and data from comparable structures, such as piperidine and 2-substituted-1,3-dioxolanes.[1][2][3][4] The exact chemical shifts can vary depending on the solvent and concentration.[5]

Predicted ¹H NMR Spectrum

The proton spectrum is anticipated to be complex due to the overlapping signals of the piperidine ring protons. The distinction between axial and equatorial protons is a key feature, with axial protons typically appearing at a higher field (more shielded) than their equatorial counterparts.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Assignment Rationale
H9, H10	3.85 - 4.00	Multiplet	-	Methylene protons on the dioxolane ring, deshielded by two adjacent oxygen atoms.
H7	4.75 - 4.85	Doublet	~4-5	Methine proton of the acetal, deshielded by two oxygen atoms and coupled to the H4 proton.
H2eq, H6eq	2.95 - 3.10	Multiplet (dt)	Jgem ≈ 12, Jax-eq ≈ 3-4	Equatorial protons alpha to the nitrogen. Deshielded compared to axial protons.
H2ax, H6ax	2.50 - 2.65	Multiplet (qt)	Jgem ≈ 12, Jax-ax ≈ 10-12	Axial protons alpha to the nitrogen. Shielded relative to equatorial protons.
H4ax	1.70 - 1.85	Multiplet	-	Methine proton on the piperidine ring at the point of substitution.
H3eq, H5eq	1.60 - 1.75	Multiplet (br d)	Jgem ≈ 12-13	Equatorial protons beta to the nitrogen.
H3ax, H5ax	1.35 - 1.50	Multiplet (q)	Jgem ≈ 12-13, Jax-ax ≈ 10-12	Axial protons beta to the nitrogen, expected to be the most shielded of the ring protons.
N1-H	1.50 - 2.50	Broad Singlet	-	The chemical shift is variable and depends on solvent, concentration, and temperature.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to show six distinct signals, corresponding to the unique carbon environments in the molecule.

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Assignment Rationale
C7	103 - 105	Acetal carbon (O-C-O), highly deshielded due to two attached oxygens.
C9, C10	64 - 66	Methylene carbons of the dioxolane ring, deshielded by adjacent oxygen atoms.[2]
C2, C6	46 - 48	Carbons alpha to the nitrogen atom in the piperidine ring.
C4	41 - 43	Methine carbon at the point of substitution on the piperidine ring.
C3, C5	30 - 32	Carbons beta to the nitrogen atom in the piperidine ring.

Experimental Protocol for NMR Data Acquisition

This section provides a robust, self-validating protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 4-(1,3-dioxolan-2-yl)piperidine. The causality behind each step is explained to ensure technical accuracy and reproducibility.

Sample Preparation

The quality of the NMR spectrum is fundamentally dependent on the quality of the sample. A properly prepared sample ensures optimal magnetic field homogeneity, leading to sharp, well-resolved peaks.

• Weighing the Sample: Accurately weigh the sample. For ¹H NMR, 5-10 mg is typically sufficient. For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time.[6][7]

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common first choice for many organic molecules. Other solvents like DMSO-d₆ or Methanol-d₄ can be used if solubility is an issue. The solvent choice is critical as it establishes the deuterium lock for field stability and minimizes solvent signals in the ¹H spectrum.[6]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a small, clean vial.[8] This volume is optimal for standard 5 mm NMR tubes, ensuring the sample fills the detection region of the NMR coil.[9] Gentle vortexing or sonication can aid dissolution.

• Filtration: Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality NMR tube. This step is crucial to remove any particulate matter, which can severely degrade the magnetic field homogeneity and result in broad spectral lines.[9]

• Internal Standard (Optional): Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).[8] TMS is chemically inert and its signal rarely overlaps with analyte signals.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and label it clearly.

Instrumentation and Data Acquisition

The following parameters are recommended for a modern high-field NMR spectrometer (e.g., 400 MHz or higher).

Caption: Standard workflow for NMR data acquisition.

Table of Recommended Acquisition Parameters:

Parameter	¹H NMR	¹³C NMR {¹H Decoupled}	Rationale
Pulse Program	zg30	zgpg30	Standard 30° pulse for quantitative ¹H; Power-gated decoupling for ¹³C to provide a single peak per carbon and enhance signal (NOE).[10]
Spectral Width	12 - 15 ppm	0 - 220 ppm	Covers the typical chemical shift range for organic molecules.[11]
Acquisition Time	2 - 4 s	1 - 2 s	Determines digital resolution. A longer time provides better resolution.
Relaxation Delay (d1)	2 - 5 s	2 - 5 s	Allows for near-complete relaxation of nuclei between scans, crucial for accurate integration in ¹H NMR.[11]
Number of Scans	8 - 16	128 - 1024+	¹³C has a low natural abundance (~1.1%) and lower gyromagnetic ratio, requiring significantly more scans to achieve adequate signal-to-noise.[8]

Data Processing

• Fourier Transformation (FT): The raw data, a free induction decay (FID), is converted from the time domain to the frequency domain via Fourier transformation.[12]

• Phasing: The transformed spectrum is manually or automatically phased to ensure all peaks are in the pure absorption mode (positive and symmetrical).

• Baseline Correction: A polynomial function is applied to correct any distortions in the baseline of the spectrum.

• Referencing: The spectrum is calibrated by setting the TMS peak to 0.00 ppm.

• Integration: The area under each peak in the ¹H spectrum is integrated to determine the relative ratio of protons.

Conclusion

This guide provides a robust, predicted ¹H and ¹³C NMR dataset for 4-(1,3-dioxolan-2-yl)piperidine, grounded in fundamental spectroscopic principles. The detailed analysis of expected chemical shifts and coupling patterns, combined with a comprehensive experimental protocol, offers a solid foundation for researchers to identify, characterize, and assess the purity of this compound. While this predicted data serves as a strong guideline, it is imperative to confirm these assignments with experimentally acquired data whenever possible. The methodologies described herein are designed to ensure such experimental data is of the highest quality and reliability.

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An In-depth Technical Guide to the Pharmacokinetic Profiling of 4-(1,3-Dioxolan-2-yl)piperidine Derivatives

Abstract

The 4-(1,3-dioxolan-2-yl)piperidine scaffold is a privileged structure in modern medicinal chemistry, appearing in a multitude of investigational compounds across various therapeutic areas.[1][2][3] Its unique combination of a basic piperidine ring and a polar, yet metabolically intriguing, dioxolane moiety imparts distinct physicochemical properties that significantly influence a molecule's pharmacokinetic (PK) behavior.[1] This guide provides a comprehensive framework for the robust pharmacokinetic profiling of novel 4-(1,3-dioxolan-2-yl)piperidine derivatives. We will delve into the strategic rationale behind the selection of key in vitro and in vivo assays, offer detailed, field-tested protocols, and discuss the interpretation of the resulting data to empower researchers, scientists, and drug development professionals in advancing their discovery programs.

Introduction: The Strategic Importance of Early PK Profiling

The journey of a drug candidate from bench to bedside is fraught with challenges, with poor pharmacokinetic properties being a leading cause of late-stage attrition.[4] For derivatives of 4-(1,3-dioxolan-2-yl)piperidine, a proactive and integrated PK profiling strategy is not merely a set of experiments but a critical-path activity. Early characterization of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties provides invaluable insights that guide lead optimization, inform dose selection for preclinical efficacy and toxicology studies, and ultimately, de-risk the entire development process.[4][5]

The piperidine nucleus generally enhances druggability by improving aqueous solubility and providing a handle for target engagement.[1] However, its metabolic stability is highly dependent on the substitution pattern.[1] The 1,3-dioxolane group, while often incorporated to modulate polarity and solubility, presents a potential metabolic liability. Specifically, the dioxolane ring can undergo scission, a metabolic pathway mediated by cytochrome P450 enzymes, notably CYP3A4.[6][7][8] Understanding the propensity of a novel derivative to undergo this and other metabolic transformations is paramount.

This guide is structured to provide a logical workflow, from initial in vitro screens that enable rapid compound prioritization to definitive in vivo studies that characterize the full PK profile.

Core In Vitro ADME Profiling: A Tiered Approach

A tiered approach to in vitro ADME profiling allows for the efficient allocation of resources, with high-throughput screens used to triage early-stage compounds and more complex assays reserved for promising leads.

Tier 1: Early Screening for Fundamental Properties

The objective of this initial tier is to rapidly assess fundamental physicochemical and metabolic properties.

2.1.1. Physicochemical Characterization

Parameter	Experimental Method	Rationale & Interpretation
Aqueous Solubility	Kinetic or Thermodynamic Solubility Assays (e.g., Nephelometry)	Determines the maximum dissolved concentration, impacting oral absorption. Poor solubility can be a major hurdle for developing an oral dosage form.
Lipophilicity (LogD)	Shake-flask method or HPLC-based determination	Influences membrane permeability, plasma protein binding, and metabolic clearance. An optimal LogD range (typically 1-3) is often sought for oral drugs.
pKa	Potentiometric titration or UV-spectroscopy	The basicity of the piperidine nitrogen dictates the ionization state at physiological pH, which in turn affects solubility, permeability, and target binding.[9]

2.1.2. Metabolic Stability Assessment

The primary goal here is to get an early read on the compound's susceptibility to metabolism, which will be a key determinant of its half-life and oral bioavailability.

Protocol: Metabolic Stability in Liver Microsomes

This assay provides a measure of intrinsic clearance by exposing the compound to the primary drug-metabolizing enzymes, the cytochrome P450s (CYPs).[9]

Step-by-Step Methodology:

• Preparation: Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

• Incubation Mixture: In a microcentrifuge tube, combine liver microsomes (human or relevant preclinical species), a NADPH-regenerating system (to fuel the CYP enzymes), and buffer. Pre-warm the mixture to 37°C.

• Initiation: Add the test compound to the incubation mixture to start the reaction.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture.[9]

• Quenching: Immediately stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This also serves to precipitate the microsomal proteins.[9]

• Sample Processing: Centrifuge the samples to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate or vial for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to determine the concentration of the remaining parent compound.[9]

• Data Analysis: Plot the natural log of the percentage of remaining parent compound versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[9]

dot

Caption: Workflow for the in vitro metabolic stability assay.

2.1.3. Dioxolane Ring Scission Potential

Given that dioxolane ring scission is a known metabolic pathway for drugs containing this moiety, it is crucial to specifically investigate this possibility early on.[6][7][8] This can be done in parallel with the metabolic stability assay by employing high-resolution mass spectrometry to search for the predicted mass of the cleaved metabolites.

Tier 2: Mechanistic and Predictive Assays

For compounds that demonstrate promising Tier 1 properties, a deeper dive into their ADME profile is warranted.

2.2.1. CYP Reaction Phenotyping and Inhibition

It is essential to identify which CYP isoforms are responsible for metabolizing the compound and whether the compound inhibits major CYPs.

• Reaction Phenotyping: Incubate the compound with a panel of recombinant human CYP enzymes to identify the primary metabolizing enzymes. This information is critical for predicting potential drug-drug interactions (DDIs).

• CYP Inhibition: Assess the potential of the compound to inhibit major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4) using fluorescent or LC-MS/MS-based probe substrates. Piperine, a well-known piperidine alkaloid, is a reported inhibitor of CYP3A4, highlighting the importance of this assessment for this class of compounds.[10][11]

2.2.2. Plasma Protein Binding

The extent to which a drug binds to plasma proteins (primarily albumin and alpha-1-acid glycoprotein) determines the unbound fraction, which is the portion available to exert a pharmacological effect and be cleared.

Method	Principle
Equilibrium Dialysis	Considered the gold standard. The compound is allowed to equilibrate across a semi-permeable membrane separating a protein-containing compartment (plasma) and a protein-free compartment (buffer).
Ultrafiltration	A faster method where a centrifugal force is used to separate the protein-free ultrafiltrate from the plasma.

2.2.3. Intestinal Permeability

For orally administered drugs, the ability to cross the intestinal epithelium is a prerequisite for absorption. The Caco-2 cell permeability assay is a widely accepted in vitro model for this purpose.[9]

Protocol: Caco-2 Permeability Assay

Step-by-Step Methodology:

• Cell Culture: Culture Caco-2 cells on permeable filter supports for 21-25 days to allow them to differentiate into a monolayer that mimics the intestinal barrier.

• Assay Setup: Wash the cell monolayers and add the test compound to either the apical (A) or basolateral (B) side.

• Incubation: Incubate the plates at 37°C with gentle shaking.

• Sampling: At a specified time point, collect samples from the receiver compartment.

• Analysis: Quantify the concentration of the test compound in the donor and receiver compartments using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) in both the A-to-B and B-to-A directions. A high A-to-B Papp value is predictive of good intestinal absorption. An efflux ratio (Papp B-to-A / Papp A-to-B) greater than 2 suggests the compound may be a substrate for efflux transporters like P-glycoprotein.

In Vivo Pharmacokinetic Studies: The Definitive Profile

Following promising in vitro data, in vivo studies in a relevant animal model (typically rodents) are necessary to understand how the compound behaves in a whole organism. A common challenge in early drug development is the disconnect between in vitro potency and in vivo efficacy, which is often attributable to poor pharmacokinetics.[4]

Study Design and Execution

A well-designed rodent PK study is fundamental.

• Dose Formulation: Ensuring the compound is fully solubilized in the dosing vehicle is critical for accurate and reproducible results.[4]

• Administration Routes: Both intravenous (IV) and oral (PO) administration are typically included. The IV dose provides information on clearance and volume of distribution, while the PO dose allows for the determination of oral bioavailability.

• Blood Sampling: A sparse or serial blood sampling schedule is designed to capture the absorption, distribution, and elimination phases of the drug's concentration-time profile.

• Bioanalysis: The concentration of the test compound in the collected plasma samples is determined using a validated LC-MS/MS method.[12][13][14]

dot

Caption: High-level workflow for an in vivo pharmacokinetic study.

Key Pharmacokinetic Parameters

The analysis of the plasma concentration-time data yields several critical parameters.

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration.	Related to efficacy and potential toxicity.
Tmax	Time to reach Cmax.	Indicates the rate of absorption.
AUC	Area under the plasma concentration-time curve.	Represents the total drug exposure.
CL	Clearance.	The volume of plasma cleared of the drug per unit time.
Vd	Volume of distribution.	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
t½	Half-life.	The time required for the drug concentration to decrease by half.
F%	Oral Bioavailability.	The fraction of the oral dose that reaches systemic circulation. Calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Bioanalytical Method Validation

The reliability of the PK data is entirely dependent on the quality of the bioanalytical method used to generate the concentration data. A robust LC-MS/MS method should be validated for:[14]

• Linearity: The method should provide results that are directly proportional to the concentration of the analyte.[14]

• Accuracy and Precision: The method should be both accurate (close to the true value) and precise (reproducible).[14]

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the plasma.

• Recovery: The efficiency of the extraction process.

• Stability: The stability of the analyte in plasma under various conditions (e.g., freeze-thaw cycles, bench-top).

Data Integration and Forward Strategy

The ultimate goal of pharmacokinetic profiling is not simply to generate data, but to synthesize it into a coherent understanding of a compound's disposition and to make informed decisions.

• In Vitro-In Vivo Correlation (IVIVC): Do the in vivo clearance values correlate with the in vitro metabolic stability data? Discrepancies may point to the involvement of non-CYP metabolic pathways or active transport mechanisms.

• Physiologically Based Pharmacokinetic (PBPK) Modeling: As the project advances, the generated in vitro and in vivo data can be used to build PBPK models. These models can simulate the drug's behavior in humans and predict potential DDIs, aiding in the design of clinical trials.[10][11][15]

• Human Dose Prediction: Allometric scaling from preclinical species, in conjunction with PBPK modeling, can provide initial estimates of the human pharmacokinetic profile and potential therapeutic dose.

Conclusion

A thorough and well-designed pharmacokinetic profiling cascade is indispensable for the successful development of 4-(1,3-dioxolan-2-yl)piperidine derivatives. By systematically evaluating the ADME properties, from early in vitro screens to definitive in vivo studies, drug development teams can identify candidates with the highest probability of success, optimize their properties, and build a robust data package to support their progression into clinical development. This strategic investment in early PK understanding is a cornerstone of modern, efficient, and successful drug discovery.

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Introduction: Deconstructing the Toxicological Profile of a Privileged Scaffold

An In-Depth Technical Guide to the In Vitro Toxicological Assessment of 4-(1,3-Dioxolan-2-yl)piperidine Compounds

The 4-(1,3-dioxolan-2-yl)piperidine scaffold represents a fascinating and privileged structure in medicinal chemistry. The piperidine ring is a ubiquitous nitrogenous heterocycle found in numerous natural products and FDA-approved drugs, often conferring favorable pharmacokinetic properties and serving as a key pharmacophore for interacting with biological targets.[1] The dioxolane group, an acetal, can act as a bioisostere for carbonyl groups, potentially modifying a compound's polarity, metabolic stability, and receptor binding profile.

However, this combination of moieties necessitates a rigorous and tailored in vitro toxicological evaluation. The piperidine core itself is associated with a range of biological activities, including potential neurotoxicity, as exemplified by compounds like phencyclidine (PCP).[2] Furthermore, heterocyclic compounds, in general, can present liabilities related to cytotoxicity, genotoxicity, and off-target pharmacology.[3][4][5] Therefore, a proactive, mechanism-driven approach to toxicity testing is not merely a regulatory hurdle but a critical component of risk assessment and lead optimization for any drug development program centered on this scaffold.

This guide provides a comprehensive framework for designing and executing a robust in vitro toxicity assessment plan for novel 4-(1,3-dioxolan-2-yl)piperidine derivatives. We will move beyond simple protocol recitation to explore the scientific rationale behind assay selection, the importance of self-validating experimental design, and the interpretation of data within the broader context of preclinical safety.

Chapter 1: Foundational Cytotoxicity Assessment

The initial step in any toxicology cascade is to determine the concentration range at which a compound elicits general cellular toxicity. This data provides a crucial therapeutic window context for all subsequent, more specific assays. A compound that is highly cytotoxic at low concentrations may be non-viable for development, regardless of its on-target potency.

The Principle of Tiered Assessment

We employ a tiered approach, beginning with broad-spectrum cytotoxicity assays against a panel of relevant cell lines before proceeding to more complex, tissue-specific models. This strategy is resource-efficient and allows for early identification of problematic compounds.

Caption: Tiered approach to in vitro toxicity testing.

Core Assay: MTT for Metabolic Viability

The MTT assay is a colorimetric method that provides a robust assessment of a cell's metabolic activity, which serves as a proxy for cell viability.[6] In viable cells, mitochondrial NAD(P)H-dependent oxidoreductases reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The intensity of this color is directly proportional to the number of metabolically active cells.[6]

• Cell Seeding: Seed cells (e.g., HepG2 for liver context, HEK293 for general cytotoxicity) in a 96-well plate at a pre-optimized density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a serial dilution of the test compound in the appropriate cell culture medium. Remove the old medium from the cells and add the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin). Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well. Agitate the plate on a shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC₅₀) is determined by plotting cell viability against the logarithm of the compound concentration and fitting the data to a four-parameter logistic curve.[6]

Chapter 2: Organ-Specific Toxicity Assessment

With baseline cytotoxicity established, the focus shifts to organ-specific toxicity, guided by the chemical structure and intended therapeutic use. For 4-(1,3-dioxolan-2-yl)piperidine compounds, the primary organs of concern are the liver (metabolism) and the central nervous system (structural alerts from the piperidine moiety).

Hepatotoxicity

The liver is the principal site of drug metabolism, making it highly susceptible to chemical-induced injury. In vitro assays using liver-derived cells can provide early warnings of potential hepatotoxicity. Some dioxolane-containing compounds have been investigated for hepatotoxic or antihepatotoxic effects, highlighting the relevance of this assessment.[7][8][9][10]

Recommended Cell Line: HepG2, a human hepatocellular carcinoma cell line, is widely used as it retains many of the metabolic functions of primary hepatocytes.[3][4]

Key Assays:

• Enzyme Leakage: Measurement of alanine transaminase (ALT) and aspartate transaminase (AST) released into the culture medium is a classic indicator of hepatocellular membrane damage.

• Albumin Synthesis: A decrease in albumin production can indicate a disruption of normal hepatocyte synthetic function.

• Steatosis Assessment: Using dyes like Oil Red O or Nile Red to stain intracellular lipid droplets can identify compounds that induce fatty liver-like changes.

Neurotoxicity

The piperidine scaffold is a well-known pharmacophore in many centrally acting drugs.[1] Derivatives can exhibit neurotoxic effects, as seen with the NMDA receptor antagonist phencyclidine (PCP).[2] Therefore, assessing the neurotoxic potential of novel piperidine compounds is crucial.

Recommended Cell Line: SH-SY5Y, a human neuroblastoma cell line, can be differentiated into a more mature neuronal phenotype, making it a suitable model for neurotoxicity screening.[11]

Key Assays:

• Neurite Outgrowth: Quantifying changes in the length and branching of neurites in differentiated SH-SY5Y cells can reveal effects on neuronal development and health.

• Oxidative Stress: Measuring the production of reactive oxygen species (ROS) using fluorescent probes like DCFH-DA can identify compounds that induce oxidative stress, a common mechanism of neurotoxicity.[11]

• Mitochondrial Dysfunction: Assessing changes in mitochondrial membrane potential using dyes like JC-1 can pinpoint effects on cellular energy production.

Chapter 3: Genotoxicity: A Critical Safety Hurdle

Genotoxicity testing is a mandatory part of safety assessment, as genetic damage can lead to carcinogenesis or inherited diseases.[12][13] A standard battery of in vitro tests is required by regulatory agencies to assess different endpoints of genetic damage.[14]

The Standard Three-Assay Battery

• Bacterial Reverse Mutation Assay (Ames Test): This assay identifies substances that cause gene mutations.[14] It uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine). The assay detects compounds that cause a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium. The test is run with and without a metabolic activation system (S9 fraction from rat liver) to detect metabolites that may be genotoxic.

Caption: Principle of the Ames bacterial reverse mutation assay.

• In Vitro Micronucleus Assay: This test detects agents that cause chromosomal damage.[14][15] Micronuclei are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the nucleus after cell division. Their presence indicates that the compound may be clastogenic (breaking chromosomes) or aneugenic (interfering with chromosome segregation).

• In Vitro Chromosomal Aberration Assay: This assay provides a direct visualization of structural chromosomal abnormalities, such as deletions and rearrangements, in cultured mammalian cells (e.g., CHO cells or human peripheral blood lymphocytes).[14]

Chapter 4: Cardiovascular & Metabolic Safety Profiling

Off-target pharmacological effects, particularly on cardiac ion channels and metabolic enzymes, are a leading cause of late-stage drug attrition. Early in vitro screening is essential to mitigate these risks.

Cardiotoxicity: hERG Channel Inhibition

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a primary cause of acquired Long QT Syndrome, which can lead to a fatal arrhythmia called Torsades de Pointes.[16] Regulatory agencies mandate hERG testing for nearly all new chemical entities.

Core Assay: Automated Patch Clamp Automated patch-clamp systems (e.g., QPatch, SyncroPatch) provide high-quality, high-throughput data on hERG channel inhibition that is comparable to the gold-standard manual patch-clamp method.[16] The assay directly measures the potassium current through the hERG channel in a cell line stably expressing the channel (e.g., HEK293-hERG).

• Cell Preparation: Use a stable cell line (e.g., CHO or HEK293) expressing the hERG1a isoform.[17] Culture and harvest cells according to the specific instrument's protocol.

• Solutions: Prepare physiological intracellular and extracellular recording solutions.[17]

• System Priming: Prime the automated patch-clamp system with the necessary solutions.

• Cell Loading & Sealing: Load the cell suspension. The system will automatically position cells onto the patch apertures and attempt to form high-resistance (>100 MOhms) "gigaseals".[16]

• Baseline Recording: Apply a specific voltage protocol to elicit and measure the characteristic hERG tail current.[17] Record a stable baseline current in the presence of vehicle (e.g., 0.1% DMSO).

• Compound Application: Apply the test compound at increasing concentrations (e.g., 0.1, 1, 10 µM) sequentially to the same cell.[16] Allow for a 3-5 minute incubation at each concentration.

• Positive Control: Use a known hERG inhibitor, such as E-4031 or Dofetilide, as a positive control to confirm assay sensitivity and performance.[16][17]

• Data Analysis: Measure the hERG tail current amplitude at each concentration. Calculate the percentage inhibition relative to the baseline current. Determine the IC₅₀ value by fitting the concentration-response data to a suitable model.

Caption: Workflow for automated hERG patch-clamp assay.

Drug-Drug Interactions: Cytochrome P450 Inhibition

Cytochrome P450 (CYP) enzymes are the primary family of enzymes responsible for Phase I drug metabolism.[18] Inhibition of these enzymes by a new drug candidate can lead to significant drug-drug interactions (DDIs), where co-administration of another drug results in altered plasma levels and potential toxicity.[19][20] Assessing inhibition of the main CYP isoforms (e.g., 1A2, 2B6, 2C8, 2C9, 2C19, 2D6, and 3A4) is a regulatory expectation.[20][21]

Core Assay: LC-MS/MS-based IC₅₀ Determination This assay uses human liver microsomes (HLMs), which contain a rich complement of CYP enzymes, as the test system.[18][20] A specific probe substrate for each CYP isoform is incubated with HLMs in the presence of the test compound. The rate of formation of the substrate-specific metabolite is measured by LC-MS/MS. A reduction in metabolite formation indicates inhibition.

The goal of this comprehensive testing is to build a detailed safety profile. Data should be collated into a clear, comparative format.

Assay Type	Test System	Endpoint	Hypothetical Result (IC₅₀ in µM)
Cytotoxicity	HepG2 Cells	Cell Viability (MTT)	> 50
Hepatotoxicity	HepG2 Cells	ALT Leakage	> 50
Neurotoxicity	SH-SY5Y Cells	Cell Viability (MTT)	25.5
Cardiotoxicity	HEK293-hERG	hERG Inhibition	12.8
Genotoxicity	S. typhimurium	Ames Test	Negative
Genotoxicity	CHO Cells	Micronucleus Assay	Negative
DDI Potential	Human Liver Microsomes	CYP3A4 Inhibition	8.2
DDI Potential	Human Liver Microsomes	CYP2D6 Inhibition	> 30

Conclusion

The in vitro toxicological assessment of 4-(1,3-dioxolan-2-yl)piperidine compounds requires a multi-faceted, scientifically-driven strategy. By moving from broad cytotoxicity screening to specific, mechanism-based assays for hepatotoxicity, neurotoxicity, genotoxicity, cardiotoxicity, and metabolic interactions, researchers can build a comprehensive safety profile. This tiered approach allows for the early identification of liabilities, informs structure-activity relationships for toxicity, and ultimately enables the selection of drug candidates with the highest probability of success and the most favorable safety margin. Each assay must be conducted with rigorous attention to detail, including appropriate controls and validation, to ensure the trustworthiness and regulatory acceptability of the data generated.

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An In-depth Technical Guide to the Crystallographic Data and 3D Modeling of 4-(1,3-dioxolan-2-yl)piperidine Complexes

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 4-(1,3-dioxolan-2-yl)piperidine scaffold is a key pharmacophore in medicinal chemistry, valued for its conformational rigidity and potential for establishing multi-point interactions with biological targets. This guide provides a comprehensive technical overview of the methodologies required to elucidate the three-dimensional structures of its complexes through X-ray crystallography and to predict and analyze their behavior using computational 3D modeling. By integrating field-proven insights with established protocols, this document serves as a practical resource for researchers engaged in the structure-based design of novel therapeutics incorporating this versatile piperidine derivative. We will delve into the causality behind experimental choices in crystallization and the self-validating nature of robust computational workflows, from ligand preparation to molecular dynamics simulations.

Introduction: The Significance of the 4-(1,3-dioxolan-2-yl)piperidine Scaffold

The piperidine ring is a privileged scaffold in drug discovery, present in numerous approved pharmaceuticals.[1][2][3][4] Its chair-like conformation allows for precise spatial positioning of substituents, influencing binding affinity and selectivity. The introduction of a 1,3-dioxolane moiety at the 4-position offers several advantages:

• Stereochemical Constraint: The bulky dioxolane group restricts the conformational flexibility of the piperidine ring, reducing the entropic penalty upon binding to a target.

• Hydrogen Bonding Capabilities: The oxygen atoms of the dioxolane can act as hydrogen bond acceptors, forming key interactions within a protein's active site.

• Modulation of Physicochemical Properties: The dioxolane group can influence properties such as solubility and lipophilicity, which are critical for drug-like characteristics.[5]

Understanding the precise three-dimensional arrangement of these complexes is paramount for rational drug design. This guide will therefore detail the two primary techniques for achieving this understanding: single-crystal X-ray crystallography and computational 3D modeling.

Synthesis and Crystallization of 4-(1,3-dioxolan-2-yl)piperidine Complexes

While the parent compound, 4-(1,3-dioxolan-2-yl)piperidine, is commercially available, its derivatives functionalized for covalent or non-covalent binding to a target protein often require custom synthesis.[6][7][8][9][10]

General Synthetic Considerations

The synthesis of functionalized 4-(1,3-dioxolan-2-yl)piperidine derivatives typically involves standard organic chemistry transformations targeting the piperidine nitrogen. These can include, but are not limited to, acylation, alkylation, and reductive amination to introduce linkers or pharmacophoric elements designed to interact with a specific biological target. A review of synthetic methods for various piperidine derivatives can provide a foundation for these efforts.[11]

Crystallization of Small Molecule-Protein Complexes

Obtaining high-quality crystals is often the most challenging step in determining a crystal structure.[12][13] The following is a generalized protocol for the crystallization of a protein in complex with a 4-(1,3-dioxolan-2-yl)piperidine-based ligand.

Experimental Protocol: Co-crystallization of a Protein-Ligand Complex

• Protein Purification: The target protein must be purified to >95% homogeneity, as confirmed by SDS-PAGE and mass spectrometry. The protein should be stable and monodisperse in a suitable buffer.

• Ligand Preparation: A stock solution of the 4-(1,3-dioxolan-2-yl)piperidine derivative is prepared in a solvent compatible with the protein, such as DMSO. The final concentration of the solvent in the crystallization experiment should be kept to a minimum (<5%) to avoid interference.

• Complex Formation: The purified protein is incubated with a 2- to 10-fold molar excess of the ligand for a period ranging from 30 minutes to several hours on ice. This allows for the formation of a stable protein-ligand complex.

• Crystallization Screening: High-throughput screening using commercially available sparse-matrix screens is performed to identify initial crystallization "hits." The hanging drop or sitting drop vapor diffusion method is commonly employed.

• Optimization of Crystallization Conditions: The initial hit conditions (precipitant type and concentration, pH, and additives) are systematically varied to obtain diffraction-quality single crystals.

• Crystal Harvesting and Cryo-protection: Crystals are carefully harvested and flash-cooled in liquid nitrogen to prevent radiation damage during X-ray data collection. A cryoprotectant, often the mother liquor supplemented with glycerol or ethylene glycol, is typically required.

X-ray Crystallography: From Diffraction to Structure

X-ray crystallography provides unambiguous, high-resolution information about the atomic arrangement in a crystal.[12][13][14]

Data Collection and Processing

Diffraction data are collected at a synchrotron source. The collected diffraction images are then processed to integrate the reflection intensities and reduce the data to a list of unique reflections with their corresponding intensities and standard uncertainties.

Structure Solution and Refinement

The "phase problem" is typically solved using molecular replacement, where a known structure of a homologous protein is used as a search model. Once initial phases are obtained, an initial model of the protein-ligand complex is built into the electron density map. This model is then refined to improve its fit to the experimental data. The quality of the final structure is assessed using metrics such as R-work, R-free, and Ramachandran plot analysis.[15]

Table 1: Typical Crystallographic Data Collection and Refinement Statistics

Parameter	Typical Value
Resolution (Å)	1.5 - 2.5
Space group	P2₁2₁2₁, C2, etc.
Unit cell dimensions (Å)	Varies
Completeness (%)	> 95 (overall), > 90 (highest shell)
Multiplicity	> 3
I/σ(I)	> 2.0 (highest shell)
R-merge (%)	< 10 (overall), < 50 (highest shell)
R-work / R-free (%)	< 20 / < 25
Ramachandran outliers (%)	< 0.5
Average B-factor (Ų)	20 - 40

3D Modeling of 4-(1,3-dioxolan-2-yl)piperidine Complexes

When experimental structures are unavailable, computational modeling provides valuable insights into the potential binding modes and interactions of a ligand.[16][17][18][19]

The Computational Workflow

A robust computational workflow is essential for generating reliable models.[17][20][21] This workflow typically involves ligand and protein preparation, molecular docking, and molecular dynamics simulations.

Caption: A generalized workflow for computational 3D modeling of protein-ligand complexes.

Detailed Protocols

Experimental Protocol: Molecular Docking

• Protein Preparation:

  • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).[2][3][22]

  • Prepare the protein using software like the Protein Preparation Wizard in Maestro (Schrödinger) or AutoDock Tools.[1][21][23][24] This involves removing water molecules, adding hydrogens, assigning bond orders, and a restrained energy minimization.

• Ligand Preparation:

  • Draw the 2D structure of the 4-(1,3-dioxolan-2-yl)piperidine derivative using a chemical sketcher like ChemDraw.

  • Convert the 2D structure to a 3D conformation and perform energy minimization using a suitable force field (e.g., MMFF94).[21]

• Grid Generation: Define a grid box around the active site of the protein to define the search space for the docking algorithm.[17]

• Docking: Use a docking program such as Glide, AutoDock Vina, or GOLD to predict the binding pose and affinity of the ligand.[17][21]

• Analysis: Analyze the top-scoring poses to identify key interactions like hydrogen bonds and hydrophobic contacts.

Experimental Protocol: Molecular Dynamics (MD) Simulation

MD simulations provide a more dynamic and realistic representation of the protein-ligand complex.[25][26][27][28][29]

• System Setup:

  • The best-ranked docked pose is used as the starting structure.

  • The complex is solvated in a periodic box of water molecules (e.g., TIP3P).

  • Counter-ions are added to neutralize the system.

• Force Field Parameterization: Assign force field parameters to the protein (e.g., AMBER, CHARMM) and the ligand (e.g., GAFF).

• Equilibration: The system is gradually heated and equilibrated under NVT (constant volume) and NPT (constant pressure) ensembles to allow the system to relax.

• Production Run: A production MD simulation is run for a duration sufficient to observe the stability of the complex (typically tens to hundreds of nanoseconds).

• Trajectory Analysis: The trajectory is analyzed to assess the root-mean-square deviation (RMSD) and root-mean-square fluctuation (RMSF) of the ligand and protein, and to identify persistent interactions.

Table 2: Key Outputs of 3D Modeling Studies

Analysis	Metric(s)	Interpretation
Molecular Docking	Docking Score (e.g., kcal/mol)	Predicted binding affinity; more negative values indicate stronger binding.[17]
Binding Pose	Predicted 3D orientation of the ligand in the active site.
MD Simulation	RMSD	Stability of the ligand's position over time.
RMSF	Flexibility of different regions of the protein.
Hydrogen Bond Analysis	Identification of stable hydrogen bonds between the ligand and protein.
Binding Free Energy (e.g., MM/GBSA)	A more accurate estimation of binding affinity.

Data Integration and Structure-Activity Relationship (SAR) Analysis

The ultimate goal of obtaining structural data, whether experimental or computational, is to guide the design of improved molecules.

Caption: The iterative cycle of structure-based drug design.

By analyzing the 3D structures of a series of 4-(1,3-dioxolan-2-yl)piperidine analogs in complex with their target, researchers can establish a structure-activity relationship (SAR). For example, if a hydrogen bond formed by one of the dioxolane oxygens is shown to be crucial for activity, future analogs can be designed to maintain or enhance this interaction. Conversely, if a part of the molecule is in a region with no specific interactions, it can be modified to improve other properties like solubility or metabolic stability.

Conclusion

The 4-(1,3-dioxolan-2-yl)piperidine scaffold represents a valuable starting point for the design of novel therapeutics. A thorough understanding of the three-dimensional interactions of its derivatives with their biological targets is essential for successful drug discovery campaigns. This guide has provided a comprehensive overview of the key experimental and computational workflows required to obtain and interpret this structural information. By integrating the high-resolution detail of X-ray crystallography with the dynamic insights from 3D modeling, researchers can accelerate the design-synthesis-test-analyze cycle, leading to the development of more potent and selective drug candidates.

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Protocols & Analytical Methods

Synthesis of 4-(1,3-Dioxolan-2-yl)piperidine: A Comprehensive Laboratory Guide

This document provides a detailed guide for the laboratory synthesis of 4-(1,3-dioxolan-2-yl)piperidine, a valuable heterocyclic building block in medicinal chemistry and drug development. The synthetic strategy presented herein is a robust and scalable three-step process commencing from readily available 4-piperidone. This guide is intended for researchers, scientists, and drug development professionals, offering not only step-by-step protocols but also insights into the rationale behind the experimental design.

Introduction

4-(1,3-Dioxolan-2-yl)piperidine is a key intermediate in the synthesis of a variety of pharmacologically active compounds. The piperidine moiety is a prevalent scaffold in numerous approved drugs, and the dioxolane group serves as a protected form of a carbonyl functional group, allowing for selective chemical transformations at other positions of the piperidine ring. This guide details a reliable synthetic route involving the protection of the piperidine nitrogen with a tert-butoxycarbonyl (Boc) group, followed by the ketalization of the C-4 ketone, and concluding with the deprotection of the Boc group to yield the target compound.

Synthetic Strategy Overview

The synthesis of 4-(1,3-dioxolan-2-yl)piperidine is strategically designed in three distinct stages to ensure high yield and purity of the final product. This approach employs protecting groups to mask reactive functional groups, thereby preventing unwanted side reactions and enabling a controlled and selective synthesis.

The three key stages are:

• N-Protection: The secondary amine of 4-piperidone is protected with a tert-butoxycarbonyl (Boc) group. This is a crucial first step as it deactivates the nucleophilic nitrogen, preventing it from interfering in the subsequent ketalization reaction. The Boc group is chosen for its stability under the conditions of the next step and its facile removal under acidic conditions.

• Ketalization: The ketone at the C-4 position of the N-Boc protected piperidone is converted to an ethylene ketal (a 1,3-dioxolane). This transformation protects the carbonyl group from undesired reactions in subsequent synthetic steps where it might be targeted by nucleophiles or reducing agents.

• Deprotection: The final step involves the removal of the N-Boc protecting group under acidic conditions to yield the desired 4-(1,3-dioxolan-2-yl)piperidine.

The overall synthetic workflow is depicted in the following diagram:

Figure 1: Overall synthetic workflow for the preparation of 4-(1,3-dioxolan-2-yl)piperidine.

Experimental Protocols

Safety Precautions: All experimental procedures should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. All reagents should be handled with care, and their respective Safety Data Sheets (SDS) should be consulted prior to use.

Part 1: Synthesis of tert-Butyl 4-oxopiperidine-1-carboxylate (N-Boc-4-piperidone)

This protocol outlines the N-protection of 4-piperidone hydrochloride using di-tert-butyl dicarbonate (Boc₂O). Triethylamine is used to neutralize the hydrochloride salt, and 4-dimethylaminopyridine (DMAP) serves as a catalyst.[1]

Reagents and Materials:

Reagent	Molecular Weight ( g/mol )	Amount	Moles (mmol)
4-Piperidone monohydrate hydrochloride	153.61	20.0 g	130
Methanol (MeOH)	32.04	300 mL	-
Triethylamine (Et₃N)	101.19	19.2 g (26.4 mL)	188
Di-tert-butyl dicarbonate (Boc₂O)	218.25	34.0 g	156
4-(Dimethylamino)pyridine (DMAP)	122.17	0.4 g	3.3
Dichloromethane (DCM)	84.93	100 mL	-

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stir bar, add 4-piperidone monohydrate hydrochloride (20.0 g, 130 mmol) and methanol (300 mL).

• Stir the mixture at room temperature until all the solid has dissolved.

• Add triethylamine (19.2 g, 26.4 mL, 188 mmol) to the solution and stir for 5 minutes.

• In portions, add di-tert-butyl dicarbonate (34.0 g, 156 mmol) over a 5-minute period.

• Add a catalytic amount of DMAP (0.4 g, 3.3 mmol).

• Stir the reaction mixture at ambient temperature for 20 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Remove the methanol under reduced pressure using a rotary evaporator.

• Dissolve the crude residue in dichloromethane (100 mL) and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford tert-butyl 4-oxopiperidine-1-carboxylate as a white to off-white solid. The product is typically of high purity and can be used in the next step without further purification.

Part 2: Synthesis of tert-Butyl 4-(1,3-dioxolan-2-yl)piperidine-1-carboxylate

This protocol describes the acid-catalyzed ketalization of N-Boc-4-piperidone with ethylene glycol. The use of a Dean-Stark apparatus is crucial for the removal of water, which drives the equilibrium towards the formation of the ketal.[2]

Reagents and Materials:

Reagent	Molecular Weight ( g/mol )	Amount	Moles (mmol)
tert-Butyl 4-oxopiperidine-1-carboxylate	199.25	25.0 g	125
Ethylene glycol	62.07	15.6 g (14.0 mL)	251
p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)	190.22	1.2 g	6.3
Toluene	92.14	250 mL	-

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser, add tert-butyl 4-oxopiperidine-1-carboxylate (25.0 g, 125 mmol), toluene (250 mL), ethylene glycol (15.6 g, 14.0 mL, 251 mmol), and p-toluenesulfonic acid monohydrate (1.2 g, 6.3 mmol).

• Heat the reaction mixture to reflux and maintain for 4-6 hours, or until the theoretical amount of water has been collected in the Dean-Stark trap. Monitor the reaction by TLC.

• Allow the reaction mixture to cool to room temperature.

• Quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate (100 mL).

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer with water (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield tert-butyl 4-(1,3-dioxolan-2-yl)piperidine-1-carboxylate as a colorless oil or low-melting solid.

Part 3: Synthesis of 4-(1,3-Dioxolan-2-yl)piperidine

This final step involves the deprotection of the N-Boc group using a solution of hydrogen chloride in dioxane. This method is efficient and typically provides the product as its hydrochloride salt, which can be neutralized in a subsequent workup.[3][4]

Reagents and Materials:

Reagent	Molecular Weight ( g/mol )	Amount	Moles (mmol)
tert-Butyl 4-(1,3-dioxolan-2-yl)piperidine-1-carboxylate	243.30	20.0 g	82.2
4M HCl in 1,4-Dioxane	-	100 mL	400
Diethyl ether	74.12	As needed	-
Sodium hydroxide (NaOH) solution (e.g., 2M)	40.00	As needed	-
Dichloromethane (DCM)	84.93	As needed	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 4-(1,3-dioxolan-2-yl)piperidine-1-carboxylate (20.0 g, 82.2 mmol) in 4M HCl in 1,4-dioxane (100 mL).

• Stir the reaction mixture at room temperature for 2-4 hours. The reaction progress can be monitored by TLC until the starting material is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the dioxane and excess HCl.

• To the resulting residue, add diethyl ether to precipitate the hydrochloride salt of the product.

• Collect the solid by filtration and wash with cold diethyl ether.

• For the free base, dissolve the hydrochloride salt in water and basify to a pH of >10 with a 2M NaOH solution.

• Extract the aqueous layer with dichloromethane (3 x 75 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 4-(1,3-Dioxolan-2-yl)piperidine as a colorless to pale yellow oil.

Conclusion

The synthetic route and detailed protocols provided in this application note offer a reliable and efficient method for the laboratory-scale synthesis of 4-(1,3-dioxolan-2-yl)piperidine. The three-step strategy, involving N-Boc protection, ketalization, and deprotection, is a classic yet highly effective approach in modern organic synthesis. By carefully following these procedures and adhering to standard laboratory safety practices, researchers can successfully prepare this valuable intermediate for its application in the discovery and development of new therapeutic agents.

References

• Vardanyan, R. S., et al. (2009). Synthesis and preliminary pharmacological evaluation of new 4-anilinopiperidine derivatives. Bioorganic & Medicinal Chemistry, 17(1), 223-233.
• Walz, A. J., & Bae, S. Y. (2023). Fentanyl Synthesis Using N-BOC-4-Piperidinone.
• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M). Journal of peptide research, 58(4), 338-341.

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• 2. tert-Butyl 4-(3,4-dichloro­anilino)piperidine-1-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Regioselective N-Alkylation of 4-(1,3-Dioxolan-2-yl)piperidine

Introduction & Mechanistic Rationale

4-(1,3-Dioxolan-2-yl)piperidine (CAS: 202062-80-4, MW: 157.21 g/mol )[1] is a highly versatile secondary amine utilized in medicinal chemistry and drug discovery as a masked precursor to 4-formylpiperidine. The N-alkylation of this scaffold via a bimolecular nucleophilic substitution ( SN​2 ) pathway is a fundamental transformation; however, it requires precise environmental control due to the chemical nature of the 1,3-dioxolane protecting group.

Mechanistic Causality & Acetal Lability: Cyclic acetals, such as 1,3-dioxolane, are profoundly sensitive to Brønsted and Lewis acids. Under acidic conditions, the acetal oxygen is protonated, triggering ring opening and the formation of a highly reactive oxocarbenium intermediate. This intermediate rapidly hydrolyzes in the presence of water to yield the corresponding aldehyde and ethylene glycol[2][3][4]. Consequently, the entire alkylation workflow—from the reaction vessel to the purification column—must be strictly maintained under basic or neutral conditions.

Reagent Selection: Potassium carbonate (K₂CO₃) is the optimal base for this transformation. As a mild, insoluble inorganic base, it acts as an efficient acid scavenger to neutralize the hydrohalic acid (HX) generated during the SN​2 reaction[5]. This prevents the protonation of the piperidine nitrogen (which would quench its nucleophilicity) while simultaneously safeguarding the acetal from acid-catalyzed cleavage. Polar aprotic solvents like anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are selected to solvate the potassium cation, leaving the amine nucleophile exposed and highly reactive[5].

Quantitative Reaction Parameters

The following table summarizes the optimized stoichiometric and environmental parameters for the direct N-alkylation of the protected piperidine.

Parameter	Reagent / Condition	Equivalents / Value	Mechanistic Rationale
Substrate	4-(1,3-Dioxolan-2-yl)piperidine	1.0 eq	Limiting reagent for the transformation.
Alkylating Agent	Alkyl Halide (e.g., R-Br, R-I)	1.1 - 1.2 eq	Slight excess drives SN​2 kinetics; avoiding large excess prevents over-alkylation to quaternary salts.
Base	K₂CO₃ (anhydrous, powdered)	2.0 - 3.0 eq	Neutralizes HX; maintains the basic pH required to protect the acid-labile acetal.
Solvent	Anhydrous DMF or MeCN	0.1 M - 0.2 M	Polar aprotic environment accelerates SN​2 trajectory.
Temperature	25 °C to 60 °C	N/A	Dependent on the steric hindrance of the alkyl halide.
Reaction Time	4 to 16 hours	N/A	Monitored via LC-MS or TLC.

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and purge with an inert atmosphere (Nitrogen or Argon)[5].

• Substrate Addition: Dissolve 4-(1,3-dioxolan-2-yl)piperidine (1.0 eq) in anhydrous DMF to achieve a 0.1 M concentration.

• Base Addition: Add anhydrous, finely powdered K₂CO₃ (2.0 eq) to the solution.

  • Expert Insight: Powdering the K₂CO₃ increases the surface area of the heterogeneous inorganic base, accelerating proton scavenging and preventing localized pH drops.

• Electrophile Addition: Slowly add the alkyl halide (1.1 eq) dropwise via a syringe.

  • Expert Insight: Slow addition prevents localized high concentrations of the electrophile, minimizing the formation of unwanted quaternary ammonium salts.

Phase 2: Execution & Monitoring

• Stirring: Stir the reaction mixture at room temperature. If utilizing a sterically hindered alkyl chloride or bromide, heat the reaction to 50–60 °C[6].

• Self-Validating System (LC-MS Diagnostics): Monitor the reaction progress via LC-MS.

  • Diagnostic Check: Look for the [M+H]+ of the desired product. If a prominent mass peak appears at [M+H−44]+ relative to the expected product mass, this indicates the loss of the ethylene glycol moiety ( C2​H4​O ) and the formation of the aldehyde. This is a direct, self-validating signal that the reaction mixture or the LC-MS mobile phase is too acidic.

Phase 3: Aqueous Workup (Critical Step)

• Filtration: Upon complete consumption of the starting material, cool the mixture to room temperature and filter through a sintered glass funnel to remove the inorganic K₂CO₃ salts[6].

• Partitioning: Dilute the filtrate with Ethyl Acetate (EtOAc) and transfer to a separatory funnel. Add distilled water to extract the DMF.

• Washing: Wash the organic layer with Brine (saturated aqueous NaCl) three times to remove residual DMF.

  • Critical Warning:Do NOT wash with 1M HCl or saturated NH₄Cl. Standard amine workups often use acidic washes to remove unreacted starting materials, but doing so here will rapidly and irreversibly cleave the 1,3-dioxolane ring[2].

• Drying: Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Phase 4: Purification

• Column Preparation: Prepare a silica gel column.

  • Expert Insight: Standard silica gel possesses slightly acidic silanol groups (pH ~4.5–5.5) that can catalyze acetal cleavage directly on the column. Pre-treat the silica slurry with 1% Triethylamine (TEA) in the mobile phase to neutralize these acidic sites.

• Elution: Purify the crude residue via flash chromatography using a Hexanes/EtOAc gradient containing 1% TEA to afford the pure N-alkylated 4-(1,3-dioxolan-2-yl)piperidine.

Workflow Visualization

Workflow of 4-(1,3-dioxolan-2-yl)piperidine N-alkylation highlighting the critical pH bifurcation.

References

• ChemSrc. "4-(1,3-Dioxolan-2-yl)piperidine | CAS#:202062-80-4." ChemSrc Database. URL:[Link]

• Total Synthesis. "Acetal Protecting Group & Mechanism." Total Synthesis. URL:[Link]

• Fujioka, H. et al. "Reaction of the Acetals with TESOTf−Base Combination; Speculation of the Intermediates and Efficient Mixed Acetal Formation." Journal of the American Chemical Society. URL:[Link]

• Fujioka, H. et al. "Highly Discriminative and Chemoselective Deprotection/Transformations of Acetals with the Combination of Trialkylsilyl Triflate/2,4,6-Collidine." The Journal of Organic Chemistry. URL:[Link]

Sources

• 1. 4-(1,3-Dioxolan-2-yl)piperidine | CAS#:202062-80-4 | Chemsrc [chemsrc.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

The Strategic Application of 4-(1,3-Dioxolan-2-yl)piperidine in the Synthesis of Active Pharmaceutical Ingredients (APIs)

Introduction: The Piperidine Moiety as a Privileged Scaffold and the Unique Role of 4-(1,3-Dioxolan-2-yl)piperidine

The piperidine ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of pharmaceuticals and natural products.[1] Its three-dimensional structure and the basicity of the nitrogen atom allow for favorable interactions with biological targets, making it a critical component in drug design. The synthesis of substituted piperidines is, therefore, a field of continuous innovation and importance in the development of new therapeutic agents.[2]

Within this context, 4-(1,3-dioxolan-2-yl)piperidine (CAS: 202062-80-4) emerges as a highly versatile and strategic building block for the synthesis of complex APIs.[3] This compound is a protected form of 4-piperidone, where the ketone functionality is masked as a stable ethylene ketal. This protection strategy offers a significant advantage in multi-step syntheses by preventing unwanted side reactions at the C4 position while allowing for selective modifications at the piperidine nitrogen. The subsequent deprotection under acidic conditions readily regenerates the ketone, providing a key intermediate for further elaboration.

This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective utilization of 4-(1,3-dioxolan-2-yl)piperidine in API synthesis. We will delve into the causality behind experimental choices, provide field-proven insights, and present detailed, self-validating protocols for key transformations, including N-alkylation and N-acylation, followed by the critical deprotection step. The application of this building block will be exemplified through its role in the synthetic pathway toward potent analgesic APIs.

Core Synthetic Transformations: N-Alkylation and N-Acylation

The secondary amine of 4-(1,3-dioxolan-2-yl)piperidine is a nucleophilic center that readily undergoes N-alkylation and N-acylation reactions. These transformations are fundamental for introducing diverse substituents that are often crucial for the pharmacological activity of the final API.

N-Alkylation: Introducing the Phenethyl Moiety

A common and pharmacologically significant N-substituent is the phenethyl group. The N-phenethyl-4-piperidone core is a key structural feature in several potent opioid analgesics.[4] The following protocol details the N-phenethylation of 4-(1,3-dioxolan-2-yl)piperidine.

Objective: To synthesize 1-(2-phenylethyl)-4-(1,3-dioxolan-2-yl)piperidine.

Reaction Scheme:

N-Phenethylation of 4-(1,3-dioxolan-2-yl)piperidine.

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Equivalents
4-(1,3-Dioxolan-2-yl)piperidine	157.21	1.57 g	10	1.0
2-Bromoethylbenzene	185.06	2.04 g	11	1.1
Potassium Carbonate (K₂CO₃)	138.21	2.76 g	20	2.0
Acetonitrile (anhydrous)	-	50 mL	-	-

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(1,3-dioxolan-2-yl)piperidine (1.57 g, 10 mmol) and anhydrous acetonitrile (50 mL).

• Add potassium carbonate (2.76 g, 20 mmol) to the solution.

• Add 2-bromoethylbenzene (2.04 g, 11 mmol) to the stirring suspension.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: Ethyl acetate/Hexane 1:1).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (Eluent: gradient of Ethyl acetate in Hexane) to yield the pure N-phenethylated product as a colorless to pale yellow oil.

Expected Yield: 80-90%

Characterization Data for 1-(2-Phenylethyl)-4-(1,3-dioxolan-2-yl)piperidine:

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ 7.35-7.15 (m, 5H), 3.95 (s, 4H), 2.85-2.75 (m, 2H), 2.65-2.55 (m, 2H), 2.50-2.40 (m, 2H), 2.20-2.10 (m, 2H), 1.90-1.70 (m, 5H).
IR (thin film, cm⁻¹)	3026, 2945, 2805, 1496, 1454, 1107, 748, 698.

N-Acylation: Introduction of the Propionyl Group

N-acylation is another critical modification of the piperidine nitrogen. The N-propionyl group is a key feature in many synthetic opioids. The following protocol outlines the N-acylation of 4-(1,3-dioxolan-2-yl)piperidine with propionyl chloride.

Objective: To synthesize 1-propionyl-4-(1,3-dioxolan-2-yl)piperidine.

Reaction Scheme:

N-Propionylation of 4-(1,3-dioxolan-2-yl)piperidine.

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Equivalents
4-(1,3-Dioxolan-2-yl)piperidine	157.21	1.57 g	10	1.0
Propionyl Chloride	92.52	0.97 g (0.87 mL)	10.5	1.05
Triethylamine (TEA)	101.19	1.52 g (2.1 mL)	15	1.5
Dichloromethane (DCM, anhydrous)	-	50 mL	-	-

Procedure:

• To a clean, dry 100 mL round-bottom flask, add 4-(1,3-dioxolan-2-yl)piperidine (1.57 g, 10 mmol) and dissolve it in anhydrous dichloromethane (50 mL).

• Add triethylamine (1.52 g, 15 mmol) to the solution and cool the mixture to 0°C in an ice bath.

• Slowly add propionyl chloride (0.97 g, 10.5 mmol) to the stirring solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC (Eluent: Ethyl acetate/Hexane 1:1).

• Upon completion, quench the reaction by adding water (30 mL).

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (Eluent: gradient of Ethyl acetate in Hexane) to yield the pure N-propionylated product.

Expected Yield: 85-95%

Deprotection: Unveiling the Ketone Functionality

The deprotection of the dioxolane group is a crucial step to reveal the 4-keto functionality, which is often a prerequisite for subsequent reactions such as reductive amination in the synthesis of APIs like fentanyl and its analogues.[5] This transformation is typically achieved under acidic conditions.

Experimental Protocol: Acid-Catalyzed Deprotection

Objective: To synthesize 1-(2-phenylethyl)-4-piperidone from 1-(2-phenylethyl)-4-(1,3-dioxolan-2-yl)piperidine.

Reaction Scheme:

Acid-catalyzed deprotection to 1-(2-phenylethyl)-4-piperidone.

Materials:

Reagent/Solvent	Concentration	Quantity
1-(2-Phenylethyl)-4-(1,3-dioxolan-2-yl)piperidine	-	2.61 g (10 mmol)
Acetone	-	40 mL
Hydrochloric Acid (HCl)	3 M	20 mL

Procedure:

• In a 100 mL round-bottom flask, dissolve 1-(2-phenylethyl)-4-(1,3-dioxolan-2-yl)piperidine (2.61 g, 10 mmol) in acetone (40 mL).

• Add 3 M hydrochloric acid (20 mL) to the solution.

• Heat the mixture to reflux (approximately 60-70°C) for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and neutralize carefully with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 8-9.

• Extract the aqueous layer with dichloromethane (3 x 40 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization to afford pure 1-(2-phenylethyl)-4-piperidone.[6]

Expected Yield: >90%

Characterization Data for 1-(2-Phenylethyl)-4-piperidone:

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ 7.32-7.19 (m, 5H), 2.90-2.80 (m, 4H), 2.78 (t, J=6.0 Hz, 4H), 2.55 (t, J=6.0 Hz, 4H).[7]
IR (ATR, cm⁻¹)	2921, 2808, 1715 (C=O), 1496, 1454, 1305, 1125, 749, 700.[8]
MS (EI, m/z)	203 (M+), 112, 91.[7]

Application in API Synthesis: A Gateway to Fentanyl Analogues

The synthesized 1-(2-phenylethyl)-4-piperidone is a direct precursor to a class of potent synthetic opioids, including fentanyl.[5] The subsequent synthetic steps typically involve a reductive amination with aniline, followed by acylation of the resulting 4-anilino-1-phenethylpiperidine.

Synthetic pathway from the building block to Fentanyl.

This established synthetic route underscores the strategic importance of 4-(1,3-dioxolan-2-yl)piperidine. By providing a stable, yet readily deprotectable, precursor to the key 4-piperidone intermediate, it facilitates a more controlled and efficient synthesis of complex and pharmacologically significant APIs.

Conclusion

4-(1,3-Dioxolan-2-yl)piperidine is a valuable and versatile building block in modern API synthesis. Its protected ketone functionality allows for selective manipulation of the piperidine nitrogen through well-established N-alkylation and N-acylation reactions. The straightforward deprotection to the corresponding 4-piperidone provides access to key intermediates for a variety of important pharmaceutical targets. The protocols detailed in this application note offer robust and reproducible methods for the utilization of this building block, empowering researchers and drug development professionals to streamline their synthetic strategies and accelerate the discovery of new medicines.

References

• (2017, July 15). Optimized Synthesis of 1-(2-Phenethyl)-4-Piperidone. PDF.
• Improved Procedure for the Preparation of 1-(2-Phenethyl)-4-piperidone.
• Valdez, E., et al. (2014).
• Use of 4-piperidones in one-pot syntheses of novel, high- molecular-weight linear and virtually 100%- hyperbranched polymers. The Royal Society of Chemistry.
• N-Phenethyl-4-piperidinone. PubChem.
• Synthesis, Antimicrobial Activity and Cytotoxicity of Novel (Piperidin-4-yl)
• The Hydrolysis of 1,3-Dioxolan and Its Alkyl - Amanote Research. Amanote Research.
• Synthesis and crystallization procedure of piperidin-4-one and its deriv
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• N-Phenethyl-4-piperidone. SWGDRUG.org.
• 1-Phenethyl-4-piperidone. LookChem.
• Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applic
• N-[1-[3-[2-(4-fluorophenyl)-1,3-dioxolan-2-yl]propyl]piperidin-4-yl]benzene-1,4-diamine. ECHA.
• 4-(1,3-Dioxolan-2-yl)piperidine. BLDpharm.
• The preparation method of N-phenethyl-4-anilinopiperidine.
• 4-(1,3-dioxolan-2-yl)piperidine. Sigma-Aldrich.
• Piperidine Synthesis. DTIC.
• Scheme of synthesis and H-NMR spectrum of PhoL3. (i) piperidine/ DMF (20%), (ii) (+)-biotin N-hydroxysuccinimide ester, (iii) APTES.
• Synthesis and Properties of (1,3-Dioxolan-2-yl)furans.
• 4-(1,3-Dioxolan-2-yl)piperidine. Chemsrc.
• An In-depth Technical Guide to the Synthesis of Ethyl-piperidin-4-ylmethyl-amine. Benchchem.
• 4-(1,3-Dioxolan-2-yl)piperidine. ChemScene.
• (S)-1-(Ethoxycarbonyl)ethyl(2R,5S)

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Application Notes and Protocols: Deprotection of the Acetal Group in 4-(1,3-Dioxolan-2-yl)piperidine

Introduction

In modern synthetic organic chemistry, the use of protecting groups is a fundamental strategy to mask reactive functional groups, thereby enabling selective transformations at other positions within a complex molecule. The acetal group, specifically the 1,3-dioxolane, is a widely employed protecting group for aldehydes and ketones due to its straightforward installation and general stability under neutral and basic conditions.[1] The target molecule for this guide, 4-(1,3-dioxolan-2-yl)piperidine, is a valuable building block in medicinal chemistry and drug development, often serving as a precursor to piperidine-4-carbaldehyde, a key intermediate in the synthesis of various pharmacologically active compounds.[2]

This document provides a comprehensive overview of the methodologies for the deprotection of the acetal group in 4-(1,3-dioxolan-2-yl)piperidine to yield piperidine-4-carbaldehyde. It is intended for researchers, scientists, and drug development professionals seeking detailed, reliable protocols and a deeper understanding of the underlying chemical principles.

Mechanism of Acetal Deprotection

The deprotection of acetals is typically achieved through acid-catalyzed hydrolysis.[3] The generally accepted mechanism for this transformation is the A-1 (acid-catalyzed, unimolecular) mechanism, which involves a rapid pre-equilibrium protonation of one of the acetal oxygen atoms.[4] This protonation converts the alkoxy group into a good leaving group (an alcohol), which then departs to form a resonance-stabilized oxocarbenium ion. Subsequent nucleophilic attack by water on this electrophilic intermediate, followed by deprotonation, yields the desired carbonyl compound and regenerates the acid catalyst.[5]

Visualization of the Acetal Hydrolysis Mechanism

Caption: Acid-catalyzed deprotection of 4-(1,3-dioxolan-2-yl)piperidine.

Methods for Acetal Deprotection

A variety of methods exist for the deprotection of acetals, ranging from classical strong acid catalysis to milder, more chemoselective approaches. The choice of method depends critically on the stability of other functional groups present in the molecule.

Comparative Summary of Deprotection Methods

Method	Reagents	Solvents	Conditions	Advantages	Disadvantages
Strong Acid Catalysis	HCl, H₂SO₄, TFA	Water, THF, Acetone	RT to Reflux	Inexpensive, readily available reagents.	Harsh conditions, not suitable for acid-labile substrates.[6]
Mild Acid Catalysis	p-TsOH, Amberlyst 15	Acetone, Methanol	RT to Reflux	Milder than strong acids, can be heterogeneous.[6]	May require elevated temperatures and longer reaction times.
Lewis Acid Catalysis	Bi(OTf)₃, Ce(OTf)₃, ZrCl₄	THF/H₂O, CH₃NO₂	RT to Reflux	High chemoselectivity, mild conditions.[6][7][8]	Reagents can be more expensive.
Oxidative Deprotection	Cerium(IV) Ammonium Nitrate (CAN)	CH₃CN/H₂O	RT to 70°C	Rapid reactions, can be performed under neutral or slightly basic conditions.[9]	Not suitable for substrates with other oxidizable functional groups.
Heterogeneous Catalysis	Al(HSO₄)₃, Mg(HSO₄)₂ on wet SiO₂	n-Hexane	Reflux	Easy work-up (filtration), mild conditions.[10]	May require specific preparation of the catalyst.

Experimental Protocols

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA)

This protocol utilizes a strong Brønsted acid for rapid and efficient deprotection. It is a robust method suitable for substrates that can tolerate acidic conditions.

Materials:

• 4-(1,3-dioxolan-2-yl)piperidine

• Trifluoroacetic acid (TFA)

• Water

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 4-(1,3-dioxolan-2-yl)piperidine (1.0 eq) in a mixture of water and dichloromethane (1:1 v/v).

• To the stirred solution, add trifluoroacetic acid (2.0 eq) dropwise at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.

• Upon completion, carefully neutralize the reaction mixture by adding saturated sodium bicarbonate solution until the effervescence ceases.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to afford the crude piperidine-4-carbaldehyde.

• Purify the crude product by column chromatography on silica gel if necessary. A reported synthesis using trifluoroacetic acid was conducted at 20°C.[11]

Protocol 2: Mild Deprotection using Cerium(IV) Ammonium Nitrate (CAN)

This method offers a milder alternative to strong acids and can be performed under nearly neutral conditions, making it suitable for more sensitive substrates.[9]

Materials:

• 4-(1,3-dioxolan-2-yl)piperidine

• Cerium(IV) Ammonium Nitrate (CAN)

• Acetonitrile (CH₃CN)

• Water

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Heating mantle or oil bath

• Separatory funnel

Procedure:

• Dissolve 4-(1,3-dioxolan-2-yl)piperidine (1.0 eq) in acetonitrile.

• In a separate flask, prepare a solution of Cerium(IV) Ammonium Nitrate (2.5 eq) in water.

• Heat the solution of the starting material to 70°C under an inert atmosphere.

• Add the CAN solution in one portion to the stirred, heated solution of the acetal. A color change is often observed.[9]

• Monitor the reaction by TLC. The reaction is typically rapid, often completing within minutes.[9]

• After completion, pour the reaction mixture into water and extract the product with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure to yield the desired piperidine-4-carbaldehyde.

• For substrates that are highly sensitive to acidic conditions, a borate buffer (pH = 8) can be employed.[9]

Workflow for Acetal Deprotection

Caption: General experimental workflow for acetal deprotection.

Troubleshooting and Considerations

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time, temperature, or the amount of catalyst. Ensure that the reagents are of good quality and that the solvent is anhydrous if required by the specific protocol.

• Side Reactions: The piperidine nitrogen is basic and can be protonated under acidic conditions. This is generally not problematic for the deprotection itself. However, if other acid-sensitive functional groups are present, milder conditions (e.g., Lewis acid catalysis or CAN) should be employed.

• Product Instability: Aldehydes can be prone to oxidation or polymerization. It is often advisable to use the crude piperidine-4-carbaldehyde directly in the next synthetic step or to store it under an inert atmosphere at low temperatures.

• Chemoselectivity: When other protecting groups are present in the molecule, a careful selection of the deprotection method is crucial. For instance, many Lewis acid-catalyzed methods show good chemoselectivity for acetal deprotection in the presence of other acid-labile groups like silyl ethers.[6]

Conclusion

The deprotection of the acetal in 4-(1,3-dioxolan-2-yl)piperidine is a key transformation for accessing the versatile intermediate, piperidine-4-carbaldehyde. While classical strong acid catalysis remains a viable option for robust substrates, a range of milder and more chemoselective methods are available for more complex and sensitive molecules. The choice of the optimal deprotection strategy should be guided by the overall synthetic route and the compatibility with other functional groups present. The protocols and insights provided in this guide are intended to equip researchers with the necessary tools to perform this transformation efficiently and successfully.

References

• Corcoran, P. H., & Teat, S. J. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 73(24), 9579–9586. [Link]

• Plumb, J. B. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. OSTI.GOV. [Link]

• Organic Chemistry Tutor. (n.d.). Acetals Formation and Hydrolysis. Retrieved from [Link]

• Chemistry Steps. (2020, January 20). Acetal Hydrolysis Mechanism. Retrieved from [Link]

• Pearson. (n.d.). Propose a mechanism for the acid-catalyzed hydrolysis of the acetal. Retrieved from [Link]

• Cong, X., Hu, F., Liu, K.-G., Liao, Q.-J., & Yao, Z.-J. (2005). Chemoselective Deprotection of Cyclic N,O-Aminals Using Catalytic Bismuth(III) Bromide in Acetonitrile. The Journal of Organic Chemistry, 70(10), 4064–4067. [Link]

• Markó, I. E., Ates, A., Gautier, A., Leroy, B., Plancher, J.-M., Quesnel, Y., & Vanherck, J.-C. (2002). Remarkably efficient deprotection of cyclic acetals and ketals. Angewandte Chemie International Edition, 41(9), 1572-1574. [Link]

• Mirjalili, B. F., Zolfigol, M. A., Bamoniri, A., & Hazar, A. (2004). An Efficient Procedure for Deprotection of Acetals under Mild and Heterogeneous Conditions. Bulletin of the Korean Chemical Society, 25(7), 1075-1077. [Link]

• Sharma, G. V. M., Prasad, T. R., & Mahalingam, A. K. (2001). Chemoselective deprotection and deprotection with concomitant reduction of 1,3-dioxolanes, acetals and ketals using nickel boride. RSC Advances, 1(1), 143-145. [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetonides. Retrieved from [Link]

• Brown, S. P., Schultes, C. M., & Raymond, K. N. (2007). Catalytic Deprotection of Acetals In Strongly Basic Solution Using a Self-Assembled Supramolecular 'Nanozyme'. UNT Digital Library. [Link]

• SciSpace. (2004). An Efficient Procedure for Deprotection of Acetals under Mild and Heterogeneous Conditions. Retrieved from [Link]

• DTIC. (n.d.). Piperidine Synthesis. Retrieved from [Link]

• ScienceMadness Discussion Board. (2005, May 5). Theoretical Synthesis of 4-Piperidone/Piperidine. Retrieved from [Link]

• Bakulina, O., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(11), 3564. [Link]

Sources

• 1. Catalytic Deprotection of Acetals In Strongly Basic Solution Usinga Self-Assembled Supramolecular 'Nanozyme' - UNT Digital Library [digital.library.unt.edu]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 8. Acetonides [organic-chemistry.org]
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• 11. Piperidine-4-carbaldehyde synthesis - chemicalbook [chemicalbook.com]

Application Note: 4-(1,3-Dioxolan-2-yl)piperidine in Targeted Drug Discovery and PROTAC Linker Synthesis

[label=" PROTAC Deg

Refining Diagram and Text

I'm now revising the PROTAC mechanism diagram, ensuring accurate binding representations. The text describing CAS 202062-80-4 and the linker's rigidity is drafted, with citations. The protocols have been expanded, focusing on LC-MS monitoring for SNAr reactions.

Expanding Protocol Self-Checks

I'm expanding the self-validation section with a discussion of appropriate analytical techniques. For Protocol B, I am detailing TLC monitoring, using 2,4-DNP stain to confirm aldehyde formation. For Protocol C, I am highlighting the importance of LC-MS for monitoring, since the imine is formed rapidly. This helps to determine if the reduction is rate-limiting, and if the correct reducing agent, such as NaBH(OAc)3, is being used.

Executive Summary

The advent of targeted protein degradation (TPD) has revolutionized modern pharmacochemistry. At the core of this modality are Proteolysis Targeting Chimeras (PROTACs)—heterobifunctional molecules that bridge a target protein of interest (POI) with an E3 ubiquitin ligase to induce targeted degradation [1.9]. The spatial orientation and physicochemical properties of the linker connecting these two domains are critical to the formation of a stable ternary complex[1].

4-(1,3-Dioxolan-2-yl)piperidine (CAS: 202062-80-4) has emerged as a highly privileged, bifunctional building block in PROTAC discovery[2]. By providing a rigid piperidine vector and a masked aldehyde (the 1,3-dioxolane acetal), this compound enables highly modular, late-stage divergent synthesis of degrader libraries, particularly for challenging targets like Bruton's Tyrosine Kinase (BTK) and Estrogen Receptor (ER)[3],[1].

Chemical Profile & Mechanistic Utility

The structural anatomy of 4-(1,3-dioxolan-2-yl)piperidine solves two fundamental synthetic challenges in PROTAC assembly:

• Vector Rigidity: Unlike highly flexible polyethylene glycol (PEG) linkers, the piperidine ring introduces conformational restriction. This reduces the entropic penalty upon ternary complex formation (POI–PROTAC–E3) and significantly improves the oral bioavailability and pharmacokinetic (PK) profile of the resulting drug[1].

• Orthogonal Reactivity (The Masked Aldehyde): A free 4-formylpiperidine would rapidly undergo self-condensation or premature imine formation. The 1,3-dioxolane acetal acts as a robust protecting group that is entirely stable to the basic, nucleophilic, and cross-coupling conditions required to attach the target-binding warhead[4]. Once the warhead is attached, the acetal can be unmasked under mild aqueous acidic conditions to reveal the aldehyde, setting the stage for a highly selective reductive amination with the E3 ligase ligand[4].

Fig 1: Mechanism of action for PROTAC-mediated targeted protein degradation.

Synthetic Workflow & Self-Validating Protocols

The integration of 4-(1,3-dioxolan-2-yl)piperidine into a PROTAC molecule generally follows a highly reliable three-step sequence: N-functionalization, acidic deprotection, and reductive amination[4].

Fig 2: Three-step synthetic workflow utilizing 4-(1,3-dioxolan-2-yl)piperidine.

Protocol A: N-Functionalization via SNAr (Warhead Attachment)

Objective: Covalently link the piperidine nitrogen to an electrophilic target-binding warhead (e.g., a fluorinated or chlorinated BTK inhibitor precursor)[3]. Causality: The secondary amine of the piperidine is highly nucleophilic. Using a polar aprotic solvent (DMF) and a non-nucleophilic base (DIPEA) ensures that the reaction proceeds smoothly via Nucleophilic Aromatic Substitution (SNAr) without side reactions.

• Dissolve the electrophilic warhead (1.0 eq) and 4-(1,3-dioxolan-2-yl)piperidine (1.2 eq) in anhydrous DMF (0.2 M).

• Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq).

• Stir the mixture at 80–100 °C for 12 hours under a nitrogen atmosphere.

• Self-Validation System: Monitor via LC-MS. The reaction is complete when the mass of the starting warhead is entirely consumed, replaced by the mass of the acetal-linked intermediate. If unreacted warhead remains, the basicity is insufficient; add 1.0 eq of additional DIPEA.

• Quench with water, extract with EtOAc, wash heavily with brine (to remove DMF), dry over Na₂SO₄, and concentrate.

Protocol B: Acetal Deprotection (Aldehyde Unmasking)

Objective: Hydrolyze the 1,3-dioxolane ring to reveal the reactive aldehyde[4]. Causality: The cyclic acetal requires an excess of water and a strong acid catalyst to shift the thermodynamic equilibrium toward the aldehyde and ethylene glycol byproduct. THF is utilized as a co-solvent to maintain the solubility of the bulky, hydrophobic PROTAC intermediate.

• Dissolve the acetal intermediate from Protocol A in a 1:1 mixture of THF and 2M aqueous HCl (or 2M H₂SO₄) to achieve a 0.1 M concentration[4].

• Stir at room temperature for 4–6 hours.

• Self-Validation System: Monitor via Thin-Layer Chromatography (TLC). Stain the TLC plate with 2,4-Dinitrophenylhydrazine (2,4-DNP). The disappearance of the UV-active starting material and the appearance of a bright yellow/orange spot confirms the successful generation of the aldehyde.

• Carefully neutralize the mixture with saturated aqueous NaHCO₃ to pH 7–8. Extract with dichloromethane (DCM), dry, and concentrate. Use the crude aldehyde immediately in the next step to prevent oxidation.

Protocol C: Reductive Amination (E3 Ligase Ligand Conjugation)

Objective: Couple the newly formed aldehyde to an amine-bearing E3 ligase ligand (e.g., a lenalidomide derivative for CRBN recruitment)[1]. Causality: Sodium triacetoxyborohydride (NaBH(OAc)₃) is explicitly chosen over stronger reducing agents like NaBH₄. NaBH(OAc)₃ is mild enough that it will not reduce the unreacted aldehyde into a dead-end primary alcohol; it selectively reduces the protonated imine intermediate that forms dynamically in solution[4].

• Dissolve the aldehyde (1.0 eq) and the amine-bearing E3 ligase ligand (1.1 eq) in 1,2-dichloroethane (DCE) (0.1 M).

• Add glacial acetic acid (1.5 eq) to catalyze imine formation. Stir at room temperature for 1 hour.

• Add NaBH(OAc)₃ (2.0 eq) portion-wise. Stir for an additional 12 hours at room temperature.

• Self-Validation System: Monitor by LC-MS. The presence of a mass corresponding to [M+H] + 2 relative to the imine confirms successful reduction. If a large amount of alcohol byproduct is detected, the reaction environment was insufficiently acidic to promote rapid imine formation prior to reduction.

• Quench with saturated aqueous NaHCO₃, extract with DCM, and purify via reverse-phase preparative HPLC to yield the final PROTAC.

Quantitative Data Presentation

The following table summarizes the optimized reaction parameters and expected yields for the assembly of piperidine-based PROTAC linkers, synthesized from aggregated literature standards[3],[4],[1].

Synthetic Step	Key Reagents / Catalysts	Solvent System	Temp (°C)	Time (h)	Typical Yield (%)
1. N-Functionalization (SNAr)	DIPEA (3.0 eq)	DMF	80–100	12–16	75–90%
1b. N-Functionalization (Buchwald)	Pd(OAc)₂, XPhos, t-BuONa	Toluene	100	8–12	80–87%
2. Acetal Deprotection	2M HCl or 2M H₂SO₄	THF / H₂O (1:1)	20–25	4–6	90–95%
3. Reductive Amination	NaBH(OAc)₃, AcOH	DCE	20–25	12–18	60–80%

References

• Beigene, Ltd. (2023).Degradation of bruton's tyrosine kinase (btk) by conjugation of btk inhibitors with e3 ligase ligand and methods of use. (Patent No. WO2023125908A1). World Intellectual Property Organization.

• Bricelj, A., et al. (2024). An Update on Clinically Advanced PROTAC Degraders and Their Synthesis. International Journal of Molecular Sciences, 25(2), 1152. MDPI. URL:[Link]

• Wang, J., et al. (2021). Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry. National Institutes of Health (PMC). URL:[Link]

Sources

• 1. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. WO2023125908A1 - Degradation of bruton's tyrosine kinase (btk) by conjugation of btk inhibitors with e3 ligase ligand and methods of use - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(1,3-Dioxolan-2-yl)piperidine

Welcome to the technical support center for the synthesis of 4-(1,3-dioxolan-2-yl)piperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The synthesis of this piperidine derivative, a valuable building block in pharmaceutical chemistry, often involves the protection of the ketone in 4-piperidone as a ketal.[1][2] This guide will focus on optimizing this critical step and addressing common challenges.

Troubleshooting Guide: Enhancing Synthesis Yield

This section addresses specific issues that can arise during the synthesis of 4-(1,3-dioxolan-2-yl)piperidine, providing explanations and actionable solutions to improve your reaction outcomes.

Question 1: My yield of 4-(1,3-dioxolan-2-yl)piperidine is consistently low. What are the potential causes and how can I improve it?

Low yields in the ketalization of 4-piperidone are a frequent challenge. The primary reasons often revolve around incomplete reaction, side reactions, or issues with product isolation. Let's break down the likely culprits and their solutions.

Potential Cause 1: Incomplete Reaction Due to Unfavorable Equilibrium

The formation of a ketal is a reversible reaction. To drive the equilibrium towards the product, the water generated during the reaction must be effectively removed.

• Solution: Efficient Water Removal. The use of a Dean-Stark apparatus is a standard and effective method for removing water azeotropically.[3] Ensure your setup is efficient and the chosen solvent forms an azeotrope with water (e.g., toluene or benzene). For smaller scale reactions, the addition of a drying agent like molecular sieves (4 Å) can also be effective.[2]

Potential Cause 2: Suboptimal Reaction Conditions

Temperature and catalyst choice play a crucial role in the rate and efficiency of ketalization.

• Solution: Optimize Temperature and Catalyst. While higher temperatures can favor the reaction, they can also lead to side reactions if not carefully controlled. A study on the ketalization of cyclohexanone found that increasing the temperature from room temperature to 70°C significantly improved conversion, but a further increase to 90°C showed little benefit.[3] The choice of acid catalyst is also critical. While p-toluenesulfonic acid (p-TsOH) is commonly used, other catalysts like pyridinium p-toluenesulfonate (PPTS) can offer milder conditions and may be beneficial if your starting material or product is sensitive to strong acids.

Potential Cause 3: Starting Material Purity and Form

The starting 4-piperidone can exist in different forms, including the hydrochloride salt or as its hydrate, 4,4-piperidinediol.[4][5] These forms may not be directly suitable for the ketalization reaction.

• Solution: Use the Free Base and Anhydrous Conditions. It is crucial to use the free base of 4-piperidone for this reaction. If you are starting with the hydrochloride salt, it must be neutralized first, typically with a base like sodium hydroxide, and the free base extracted and dried thoroughly. Ensure all your reagents and solvents are anhydrous to prevent the introduction of water, which would shift the equilibrium back towards the starting materials.

Potential Cause 4: Piperidine Nitrogen Reactivity

The secondary amine of the piperidine ring is nucleophilic and can potentially interfere with the reaction, although this is less common under acidic ketalization conditions where the nitrogen is likely protonated. However, protecting the nitrogen can sometimes simplify the reaction and purification.

• Solution: N-Protection Strategy. Consider protecting the piperidine nitrogen with a suitable protecting group, such as a benzyloxycarbonyl (Cbz) or tert-butoxycarbonyl (Boc) group, prior to ketalization.[4][6] This can prevent potential side reactions and improve the overall efficiency. The protecting group can then be removed in a subsequent step. For example, the Boc group is readily removed under acidic conditions, such as with trifluoroacetic acid (TFA).[7][8]

Experimental Workflow: Ketalization of 4-Piperidone

Below is a generalized workflow for the synthesis of 4-(1,3-dioxolan-2-yl)piperidine.

Caption: A typical workflow for the synthesis of 4-(1,3-dioxolan-2-yl)piperidine.

Frequently Asked Questions (FAQs)

Q1: What is the best starting material for the synthesis of 4-(1,3-dioxolan-2-yl)piperidine?

The most direct commercially available starting material is 4-piperidone. It is often supplied as the hydrochloride monohydrate.[4] For the ketalization reaction, it is essential to convert this to the anhydrous free base before proceeding.

Q2: Can I perform the ketalization without protecting the piperidine nitrogen?

Yes, the reaction can be performed without an N-protecting group. The acidic conditions of the reaction will protonate the piperidine nitrogen, rendering it less nucleophilic and minimizing its interference. However, using an N-protecting group like Boc or Cbz can sometimes lead to cleaner reactions and easier purification.[4]

Q3: What are the common side reactions to be aware of?

The primary side reaction is the reverse reaction (hydrolysis of the ketal) if water is not effectively removed. Polymerization or other acid-catalyzed side reactions of the starting material or product can also occur, especially at high temperatures or with prolonged reaction times.

Q4: How can I effectively monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a simple and effective way to monitor the reaction. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes) to separate the starting material from the product. The disappearance of the 4-piperidone spot and the appearance of the product spot will indicate the reaction's progress. Gas chromatography-mass spectrometry (GC-MS) can also be used for more quantitative monitoring.

Q5: What is the recommended purification method for 4-(1,3-dioxolan-2-yl)piperidine?

The product is a liquid at room temperature.[9] For purification, vacuum distillation is often the preferred method on a larger scale. For smaller scales or to remove closely related impurities, column chromatography on silica gel can be effective.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low yields in the synthesis.

Data Summary

Parameter	Recommended Condition/Value	Rationale
Starting Material	4-Piperidone (free base, anhydrous)	The hydrochloride salt or hydrate will inhibit the reaction.
Reagents	Ethylene glycol (anhydrous), Acid catalyst (p-TsOH or PPTS)	Anhydrous conditions are crucial for driving the equilibrium.
Solvent	Toluene or Benzene	Forms an azeotrope with water for efficient removal.
Apparatus	Dean-Stark trap	For continuous removal of water.[3]
Temperature	70-110 °C (refluxing toluene)	Balances reaction rate with minimizing side reactions.[3]
Monitoring	TLC or GC-MS	To determine reaction completion.
Workup	Aqueous basic wash (e.g., NaHCO3)	To neutralize the acid catalyst.
Purification	Vacuum distillation or column chromatography	To isolate the pure liquid product.

References

• Comins, D. L., Brooks, C. A., & Ingalls, C. L. (2001). A Simple and Efficient Synthesis of 4-Piperidones. The Journal of Organic Chemistry, 66(6), 2181–2182. [Link]

• Chi, Y., et al. (2002). Bis(o-nitrophenyl)ethanediol: A Practical Photolabile Protecting Group for Ketones and Aldehydes. The Journal of Organic Chemistry, 68(4), 1248-1254. [Link]

• Aapptec Peptides. (n.d.). N-Terminal Deprotection; Boc removal. Retrieved from [Link]

• Scribd. (n.d.). Optimized Synthesis of 4-Piperidone. Retrieved from [Link]

• Banks, H. D. (1992). Piperidine Synthesis. Defense Technical Information Center. [Link]

• Li, W., et al. (2018). Highly Efficient Acetalization and Ketalization Catalyzed by Cobaloxime under Solvent-Free Condition. Molecules, 23(2), 263. [Link]

• MDPI. (2025). Recent Advances in the Synthesis of 4H-Benzo[d][7][10]oxathiin-4-ones and 4H-Benzo[d][7][10]dioxin-4-ones. Retrieved from [Link]

• Krasavin, M. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1391. [Link]

• MDPI. (2025). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Federal Register. (2023). Designation of 4-Piperidone as a List I Chemical. Retrieved from [Link]

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Đud, M., & Margetić, D. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. FULIR. [Link]

• ResearchGate. (n.d.). (A) Reaction optimization and elucidation of best conditions. (B) Product LCAPS for Figure 2A, Step 3; see SI for structures of Informer Halides. Retrieved from [Link]

• ResearchGate. (n.d.). Deprotection of different N-Boc-compounds. Retrieved from [Link]

• Chemical Review and Letters. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4, 192-199. [Link]

• Chemsrc. (2025). 4-(1,3-Dioxolan-2-yl)piperidine. Retrieved from [Link]

• Van der Jeught, S., & Stevens, C. V. (2019). Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues. ACS Omega, 4(26), 21976–21986. [Link]

• ResearchGate. (2014). SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. Retrieved from [Link]

• Albericio, F., & Isidro-Llobet, A. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(5), 2455–2504. [Link]

• MilliporeSigma. (n.d.). 4-(1,3-Dioxolan-2-yl)piperidine. Retrieved from [Link]

• Chemsrc. (2025). 4-Piperidone-ethylene ketal. Retrieved from [Link]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Retrieved from [Link]

• Organic Syntheses. (n.d.). (3s,4s)-3-amino-1-(3,4-dimethoxybenzyl)-4-[(r)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-azetidinone. Retrieved from [Link]

• ResearchGate. (n.d.). An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. Retrieved from [Link]

• Sciencemadness Discussion Board. (2005). Theoretical Synthesis of 4-Piperidone/Piperidine. Retrieved from [Link]

• Casy, A. F. (1964). Ketal formation in 4-piperidones. Experientia, 20(8), 437-438. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Reddit. (2022). Trying to make an acetal in the lab and it isn't working no matter what I try. Does anyone know why? Retrieved from [Link]

• PubChem. (n.d.). 1-(2-hydroxyethyl)-4-piperidone ethylene ketal. Retrieved from [Link]

• Semantic Scholar. (n.d.). Side reactions in peptide synthesis. IX. Suppression of the formation of aminosuccinyl peptides with additives. Retrieved from [Link]

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chromatography purification methods to remove impurities from 4-(1,3-dioxolan-2-yl)piperidine

Welcome to the technical support center dedicated to the chromatographic purification of 4-(1,3-dioxolan-2-yl)piperidine. This resource is tailored for researchers, scientists, and drug development professionals who utilize this key synthetic building block. This guide provides practical, in-depth solutions to common purification challenges, ensuring you can achieve high purity for your downstream applications.

Introduction to Purification Challenges

4-(1,3-Dioxolan-2-yl)piperidine is a valuable intermediate in the synthesis of numerous pharmaceutical compounds.[1] However, its purification can present significant challenges. The primary difficulties arise from the presence of structurally similar impurities and the inherent chemical properties of the molecule itself. Common impurities may include unreacted starting materials, by-products from the ketal protection reaction, and various degradation products.[2] Achieving high purity is essential for the integrity of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient (API).

This guide offers a structured, question-and-answer-based approach to troubleshoot and resolve issues frequently encountered during the chromatographic purification of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: What are the most common impurities I should anticipate during the synthesis of 4-(1,3-Dioxolan-2-yl)piperidine?

Understanding the potential impurity profile is the first step toward developing a robust purification strategy. The synthesis typically involves the reaction of 4-piperidone with ethylene glycol to form the ketal.[3] Impurities can originate from several sources:

• Unreacted 4-piperidone: Incomplete reaction can lead to the presence of the starting ketone.

• Excess Ethylene Glycol: As a reagent, residual ethylene glycol is a common impurity.

• By-products of Ketalization: Side reactions can lead to the formation of various oligomeric or rearranged products.

• Degradation Products: The ketal functional group is sensitive to acid and can hydrolyze back to 4-piperidone, especially during acidic work-up conditions or on an acidic stationary phase like silica gel.[4][5]

Troubleshooting Guide 1: Poor Resolution Between 4-(1,3-Dioxolan-2-yl)piperidine and a Closely Eluting Impurity

Question: My chromatogram shows poor separation between my target compound and a key impurity. How can I improve the resolution?

Answer:

Achieving good resolution is fundamental to successful purification.[6] A systematic approach to method development is key.

Step 1: Method Scouting with Thin-Layer Chromatography (TLC)

Before scaling up to flash chromatography, it is highly recommended to screen various solvent systems using TLC.[7] This allows for rapid optimization of selectivity.

• Eluent Selection: A common starting point for piperidine derivatives is a mixture of a non-polar solvent (e.g., hexanes or heptane) and a polar solvent (e.g., ethyl acetate or dichloromethane/methanol).[7][8]

• The Basic Modifier is Key: Due to the basic nature of the piperidine nitrogen, peak tailing is a common issue on standard silica gel.[8] This is caused by strong interactions with acidic silanol groups on the silica surface. Adding a small amount (0.5-1%) of a basic modifier, such as triethylamine (TEA) or ammonia in methanol, to the mobile phase will significantly improve peak shape and resolution.[7][9]

• Finding the Right Polarity: Adjust the ratio of polar to non-polar solvent to achieve a retention factor (Rf) of approximately 0.2-0.4 for your target compound.[7]

Step 2: Optimizing the Mobile Phase in Flash Chromatography

Once a promising solvent system is identified by TLC, it can be translated to a flash chromatography method.

• Gradient Elution: Employing a gradient, where the polarity of the mobile phase is gradually increased, is often more effective than an isocratic elution for separating complex mixtures.[6]

• Solvent Selectivity: If resolution is still poor, consider changing the composition of the mobile phase. For instance, switching from an ethyl acetate/heptane system to a dichloromethane/methanol system can alter the selectivity and improve separation.

Step 3: Consider an Alternative Stationary Phase

If mobile phase optimization does not provide the desired separation, changing the stationary phase is the next logical step.[6]

• Alumina: For compounds that are sensitive to the acidic nature of silica, alumina (neutral or basic) can be an excellent alternative.[9]

• Chemically-Modified Silica: Stationary phases such as amino- or cyano-bonded silica offer different selectivities and can be beneficial for separating challenging mixtures.

Workflow for Improving Chromatographic Separation

Caption: A systematic workflow for optimizing the separation of 4-(1,3-dioxolan-2-yl)piperidine.

Troubleshooting Guide 2: Product Degradation on the Chromatography Column

Question: I am observing the appearance of 4-piperidone in my collected fractions, suggesting my product is degrading on the column. How can I prevent this?

Answer:

The ketal group in 4-(1,3-dioxolan-2-yl)piperidine is susceptible to acid-catalyzed hydrolysis.[4] Standard silica gel can be sufficiently acidic to cause this degradation during the purification process.[3][10]

Step 1: Neutralize the Stationary Phase

The most straightforward approach is to neutralize the acidic sites on the silica gel.

• Incorporate a Basic Modifier: As discussed for improving peak shape, adding 0.5-1% triethylamine or another suitable base to your mobile phase will neutralize the silica surface and prevent on-column degradation.[8][9] This is often sufficient to solve the problem.

• Pre-washing the Column: Before loading your sample, you can flush the column with a few column volumes of your mobile phase containing the basic modifier to ensure the entire stationary phase is neutralized.

Step 2: Minimize Contact Time

The extent of degradation is often related to the time the compound spends on the column.

• Use Flash Chromatography: This technique uses pressure to increase the flow rate, reducing the overall purification time compared to gravity chromatography.[9]

• Avoid Unnecessary Delays: Do not let the compound sit on the column for extended periods. Once the sample is loaded, proceed with the elution without interruption.

Step 3: Alternative Purification Strategies

If degradation remains an issue, consider methods that do not rely on silica gel.

• Acid-Base Extraction: This can be a powerful technique for initial cleanup.[7] By dissolving the crude material in an organic solvent and washing with an acidic aqueous solution, the basic piperidine derivative will move to the aqueous phase, leaving neutral impurities behind. The product can then be recovered by basifying the aqueous layer and extracting with an organic solvent.[7]

• Crystallization: If the product is a solid, recrystallization can be a highly effective method for purification, potentially avoiding the need for chromatography altogether.[11]

Experimental Protocol: Dry Loading for Improved Resolution and Stability

Dry loading can often provide better resolution and minimizes the initial solvent volume, which can be beneficial for stability.

• Dissolve your crude 4-(1,3-dioxolan-2-yl)piperidine in a minimal amount of a volatile solvent like dichloromethane.

• Add a small amount of silica gel (typically 1-2 times the weight of your crude material) to this solution.

• Evaporate the solvent completely using a rotary evaporator to obtain a free-flowing powder of your crude material adsorbed onto the silica.

• Carefully load this powder onto the top of your pre-packed and equilibrated chromatography column.

• Proceed with the gradient elution as planned.

FAQ 2: What is a reliable starting method for flash chromatography purification?

Answer:

For researchers looking for a robust starting point, the following method has proven to be effective for the purification of 4-(1,3-dioxolan-2-yl)piperidine.

Parameter	Recommended Starting Condition	Rationale
Stationary Phase	Silica Gel (e.g., 230-400 mesh)	Standard, cost-effective, and provides good resolving power for a wide range of compounds.[12]
Mobile Phase	Heptane/Ethyl Acetate with 0.5% Triethylamine	A common solvent system with a good balance of polarity. The triethylamine is crucial for preventing peak tailing and on-column degradation.[7][8]
Gradient Profile	0-100% Ethyl Acetate in Heptane over 20 column volumes	A broad gradient is a good starting point to ensure all compounds are eluted from the column.
Loading Technique	Dry loading (adsorbed onto silica)	Often provides sharper bands and better separation compared to liquid loading.[7]
Detection	TLC with a potassium permanganate stain	Piperidine derivatives may not be strongly UV-active, making a permanganate stain a reliable method for visualization.[8]

Decision Tree for Purification Method Selection

Caption: A decision-making guide for selecting the appropriate purification technique.

References

• BenchChem. (2025). Application Note: High-Purity Isolation of 1-(Piperidin-2-ylmethyl)piperidine using Automated Flash Column Chromatography.
• BenchChem. (2025). Technical Support Center: Purification of Piperidine Derivatives.

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• Dolan, J. W. (2026, January 9). Troubleshooting Basics, Part I: Where to Start?
• Waters Corporation. (2025). LC Purification Troubleshooting Guide.
• BenchChem. (2025). Application Notes & Protocols: Purification Techniques for Piperidine Derivatives.
• Liu, B., & Thayumanavan, S. (2017). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. Journal of the American Chemical Society, 139(6).

• Phenomenex. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Li, W., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega.
• Liu, B., & Thayumanavan, S. (2017). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. DOI.
• Li, W., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. PMC.
• Phenomenex. (n.d.). Troubleshooting Guide.
• Martin, G. E., & Crouch, R. C. (n.d.). Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. PMC.
• Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione deriv
• Acetals for adaptable and pH degradable thermosets and the use of internal acid sources.
• (3s,4s)-3-amino-1-(3,4-dimethoxybenzyl)-4-[(r)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-azetidinone. Organic Syntheses Procedure.
• Chemical Review and Letters. (n.d.).
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• BOC Sciences. (n.d.). Piperidine Impurities.
• Synthesis and impurity profiling of MDMA prepared from commonly available starting m
• New Chemistry of Chiral 1,3-Dioxolan-4-Ones. PMC.

• Chemsrc. (2025, September 25). 4-(1,3-Dioxolan-2-yl)piperidine. Retrieved from [Link]

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• 2. chemistry.mdma.ch [chemistry.mdma.ch]
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• 12. Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases - PMC [pmc.ncbi.nlm.nih.gov]

optimizing solvent and temperature conditions for 4-(1,3-dioxolan-2-yl)piperidine amidation

Welcome to the technical support center for the amidation of 4-(1,3-dioxolan-2-yl)piperidine. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile building block. The piperidine core is a privileged scaffold in medicinal chemistry, and its functionalization via amidation is a cornerstone transformation.[1] However, the presence of the acid-sensitive dioxolane protecting group introduces specific challenges that require careful optimization of reaction conditions.

This document provides in-depth, experience-driven guidance in a question-and-answer format to help you navigate common hurdles and maximize the success of your amidation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for the amidation of 4-(1,3-dioxolan-2-yl)piperidine?

For a successful amidation, a robust starting point is crucial. We recommend beginning with the following conditions:

• Coupling Agents : A combination of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and an additive like 1-Hydroxybenzotriazole (HOBt) is a reliable and cost-effective choice.[2][3] Start with 1.2 equivalents of both EDC and HOBt relative to the carboxylic acid.

• Solvent : Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) are standard choices.[2][4] DMF is often preferred for its ability to dissolve a wide range of substrates and reagents.

• Base : A non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA) is essential to neutralize the HCl salt of EDC and any acid present in the amine starting material (if it's a salt).[2] Use 2.5-3.0 equivalents.

• Temperature : Begin the reaction at 0 °C for the activation step (addition of EDC/HOBt to the carboxylic acid) and then allow it to slowly warm to room temperature after the addition of the amine and base.[2][5]

• Stoichiometry : Use a slight excess of the amine (1.1 equivalents) relative to the carboxylic acid (1.0 equivalent).

Q2: Why is the dioxolane protecting group so sensitive, and how can I prevent its hydrolysis?

The 1,3-dioxolane is a cyclic acetal, which is highly susceptible to cleavage under acidic conditions.[6][7] The mechanism involves protonation of one of the oxygen atoms, followed by ring-opening to form a resonance-stabilized carbocation, which is then attacked by water.

Prevention Strategies:

• Strictly Anhydrous Conditions : The presence of water is a prerequisite for hydrolysis.[6] Ensure all solvents and reagents are anhydrous and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Acid Scavengers : The primary defense is to maintain neutral or basic conditions. Incorporate a non-nucleophilic base like DIPEA or TEA to neutralize any trace acids in the reagents or generated in situ.[6]

• Reagent Purity : Be cautious of reagents that may contain or generate acid. For instance, DCM can contain trace amounts of HCl, which can be removed by passing it through a plug of basic alumina.[6] Amine hydrochloride salts must be neutralized with a sufficient amount of base.

• Avoid Acidic Workup : During the reaction workup, avoid strong acidic washes. Use saturated sodium bicarbonate or a weak buffer solution instead.

• Neutralized Silica Gel : If purification is done via column chromatography, the silica gel can be slightly acidic, leading to on-column hydrolysis.[6] It is best practice to use silica gel that has been neutralized with a base like triethylamine.

Troubleshooting Guide

Issue 1: Low or No Product Formation with Starting Materials Remaining

Q: I've run the reaction overnight, but my TLC/LC-MS analysis shows significant amounts of unreacted carboxylic acid and amine. What went wrong?

This is a common issue that typically points to a problem with the activation of the carboxylic acid or the nucleophilicity of the amine.

Potential Causes & Solutions:

• Inactive Coupling Agents : Carbodiimides like EDC are moisture-sensitive and can degrade upon storage.[2][8]

  • Solution : Use a fresh bottle of EDC or test the activity of your current batch on a simple, reliable reaction. Store EDC under inert gas in a desiccator.

• Suboptimal pH : The reaction needs to be at a slightly basic pH (around 8-9) for the amine to be sufficiently deprotonated and nucleophilic.[2]

  • Solution : Ensure you have added enough base. If your amine is a hydrochloride salt, you will need at least one equivalent of base to neutralize it, plus additional base for the coupling reaction itself.

• Steric Hindrance : If either the carboxylic acid or the amine is sterically bulky, the reaction rate can be significantly reduced.

  • Solution 1 : Switch to a more powerful coupling reagent. Uronium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are generally more reactive and effective for hindered couplings.[3][9][10]

  • Solution 2 : Increase the reaction temperature. After initial stirring at room temperature, gently heating the reaction to 40-60 °C can sometimes drive a sluggish reaction to completion.[11] Monitor carefully for byproduct formation.

Issue 2: Formation of a Major Byproduct Believed to be the Hydrolyzed Ketal

Q: My main product peak is accompanied by a more polar spot on TLC/LC-MS. I suspect it's the product where the dioxolane has been hydrolyzed to the corresponding aldehyde. How do I confirm this and prevent it?

This indicates the presence of acid in your reaction or during workup.

Confirmation & Prevention:

• Confirmation : The mass of the byproduct should correspond to the expected amide product minus the mass of ethylene glycol (62.07 g/mol ) plus the mass of water (18.02 g/mol ), resulting in a net loss of 44.05 Da. You can also try to intentionally hydrolyze a small sample of your starting material with a trace of acid to see if it matches the byproduct's retention time.

• Prevention :

  • Re-evaluate all reagents for acid contamination , as detailed in FAQ Q2.

  • Increase the amount of base (DIPEA or TEA) to ensure any adventitious acid is scavenged.

  • Use an alternative solvent . Some grades of DCM can be acidic. Consider switching to DMF or an alternative green solvent like 2-MeTHF.[12]

  • During workup, quench the reaction with a basic solution (e.g., saturated NaHCO₃) before adding any water or performing extractions.

Issue 3: Difficult Purification Due to Byproducts

Q: The reaction seems to work, but I'm struggling to purify my product from the coupling agent byproducts.

Potential Causes & Solutions:

• EDC Byproduct (EDU) : EDC forms a water-soluble urea byproduct (EDU).

  • Solution : Most of the EDU can be removed with a series of aqueous washes. A dilute acid wash (e.g., 1M HCl or 5% citric acid) can be effective, but must be done cautiously and quickly to avoid hydrolyzing the dioxolane.[2] A safer alternative is multiple washes with water and brine.

• Guanidinylation of Amine : If using a uronium/aminium reagent like HATU in excess, it can react with your piperidine starting material to form a guanidinium byproduct, which can be difficult to remove.[9]

  • Solution : Use the coupling reagent in near-stoichiometric amounts (e.g., 1.05-1.1 equivalents).[9] Alternatively, switch to a phosphonium-based reagent like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate), which does not cause this side reaction.[9][13]

Protocols & Methodologies

Standard Protocol for EDC/HOBt Coupling

• To a round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.0 eq), HOBt (1.2 eq), and anhydrous DMF.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.2 eq) to the solution and stir for 30 minutes at 0 °C to allow for the formation of the activated HOBt-ester.[2]

• In a separate flask, dissolve 4-(1,3-dioxolan-2-yl)piperidine (1.1 eq) and DIPEA (2.5 eq) in anhydrous DMF.

• Add the amine/base solution dropwise to the activated acid solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate or another suitable organic solvent.

• Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on neutralized silica gel.

Data & Visualization Center

Table 1: Comparison of Common Solvents for Amidation

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Key Characteristics & Considerations
DCM	39.6	9.1	Good for many couplings; can contain trace HCl.[4][6]
DMF	153	36.7	Excellent solvating power; high boiling point can complicate removal.[4][14]
THF	66	7.5	Aprotic ether, good general-purpose solvent. Ensure it's anhydrous.[11]
Acetonitrile	82	37.5	Polar aprotic solvent; useful alternative to DMF/DCM.[15]
2-MeTHF	80	6.2	Greener alternative to THF and DCM with good performance.[12]
Ethyl Acetate	77	6.0	Often used for workup; can be used as a reaction solvent, particularly with T3P®.[9]

Diagrams

Caption: General workflow for EDC/HOBt mediated amidation.

Caption: Decision tree for troubleshooting low reaction yield.

References

• MacMillan, D. S., Murray, J., Sneddon, H. F., Jamieson, C., & Watson, A. J. B. (2013). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry, 15(3), 596-600. DOI:10.1039/C2GC36900A

• Patsnap. (2026, February 28). How to Analyze Amide Coupling Reactions — Safety Protocols. Patsnap Eureka. Retrieved from [Link]

• Figueroa, A., & Galant, A. (1978). Solvent Effects on the Amidic Bond. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 74, 2335-2342.

• Reddit. (2022, March 24). amide coupling help. r/Chempros. Retrieved from [Link]

• Hazra, S., Gallou, F., & Handa, S. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. Accounts of Chemical Research, 55(9), 1333-1345.

• American Chemical Society. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Publications. Retrieved from [Link]

• Fife, T. H., & Natarajan, R. (1986). General acid catalysis in the hydrolysis of 1,3-dioxolanes and 1,3-oxathiolanes. The hydrolysis of acetals and thioacetals of p-(dimethylamino)benzaldehyde. Journal of the American Chemical Society, 108(9), 2425–2430.
• Gunda, P., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 61(12), 151633.

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Richter, F., et al. (2022). Solvent-free amide bond formation using a variety of methoxysilanes as coupling agent. Organic & Biomolecular Chemistry, 20(15), 3041-3046.
• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177.

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• YouTube. (2022, December 24). #Amide #Coupling #Reagents: #DCC, #EDCI, #HATU, and #BOP. Retrieved from [Link]

• ResearchGate. (2021, April 14). Why did my amide syntesis does not work?. Retrieved from [Link]

• Malaysian Journal of Analytical Sciences. (2024). OPTIMISATION ON N-AMIDATION REACTION OF CINNAMIC ACID BY CARBODIIMIDE CATALYSIS. Retrieved from [Link]

• Reddit. (2024, November 20). What are some common causes of low reaction yields?. r/Chempros. Retrieved from [Link]

• ACS Sustainable Chemistry & Engineering. (2018). Optimization of Amidation Reactions Using Predictive Tools for the Replacement of Regulated Solvents with Safer Biobased Alternatives. Retrieved from [Link]

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2023). Reactive deep eutectic solvents for EDC-mediated amide synthesis. Retrieved from [Link]

• Reddit. (2021, October 20). Tips and tricks for difficult amide bond formation?. r/Chempros. Retrieved from [Link]

• ResearchGate. (2012). A Mild, Room-Temperature Protection of Ketones and Aldehydes as 1,3-Dioxolanes under Basic Conditions. Retrieved from [Link]

• Westin, J. (n.d.). Protecting Groups - Organic Chemistry. Jack Westin. Retrieved from [Link]

• Zimmer, C., et al. (2019). Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemistryOpen, 8(7), 895-909.

• ResearchGate. (n.d.). Reductive amination and amide synthesis. Retrieved from [Link]

• Molecules. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

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preventing degradation of 4-(1,3-dioxolan-2-yl)piperidine during long-term storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I approach chemical storage not as a passive necessity, but as an active experiment in kinetic control. 4-(1,3-dioxolan-2-yl)piperidine is a classic bifunctional challenge: it contains a highly nucleophilic secondary amine (the piperidine ring) and an acid-sensitive cyclic acetal (the 1,3-dioxolane ring).

When researchers report that their batch has "gone bad," it is rarely a spontaneous failure. Instead, it is the predictable result of specific environmental triggers. This guide is designed to help you understand the causality behind these degradation pathways and implement a self-validating storage system to protect your reagents.

Part 1: Mechanistic Overview of Degradation

To effectively stabilize 4-(1,3-dioxolan-2-yl)piperidine, we must first understand its two primary modes of failure:

• Acetal Hydrolysis (The Moisture/Acid Pathway): The 1,3-dioxolane ring is highly susceptible to specific acid-catalyzed hydrolysis[1]. In the presence of trace moisture and acidic protons, the cyclic acetal cleaves to yield piperidine-4-carboxaldehyde and ethylene glycol[2]. Because standard laboratory glassware possesses weakly acidic surface silanol groups, storing this compound in untreated glass often initiates a slow, invisible degradation cascade.

• Carbamate Formation (The CO₂ Pathway): The piperidine ring is a strong secondary amine. When exposed to ambient air, it acts as a carbon capture agent, reacting rapidly with atmospheric CO₂ to form a stable piperidine-carbamate salt[3]. This reaction is kinetically favored in aqueous or ambient conditions and physically manifests as a white precipitate or a dramatic increase in sample viscosity[4][5].

Figure 1: Primary chemical degradation pathways of 4-(1,3-dioxolan-2-yl)piperidine.

Part 2: Troubleshooting FAQs

Q1: I analyzed my stored batch via ¹H-NMR and noticed a new aldehyde peak at ~9.6 ppm. What caused this, and how can I prevent it? A1: The aldehyde peak is the definitive signature that the 1,3-dioxolane ring has undergone acid-catalyzed hydrolysis to form piperidine-4-carboxaldehyde[2]. This is triggered by the ingress of atmospheric moisture combined with trace acids[1]. To prevent this, ensure the compound is stored over a desiccant. More importantly, avoid contact with acidic residues by base-washing all storage vials prior to use to neutralize acidic surface silanols.

Q2: My liquid sample has developed a white, crusty precipitate around the cap. Is the compound ruined? A2: This precipitate is a piperidine-carbamate salt, formed by the nucleophilic attack of the secondary amine on atmospheric CO₂[3]. While the reaction can sometimes be reversed under high heat or vacuum, it fundamentally alters the stoichiometry and physical state of your reagent[5]. Always purge the headspace of your storage vials with an inert gas before sealing. Argon is highly recommended over Nitrogen, as its higher density allows it to sit like a heavy blanket over the compound, effectively displacing CO₂ and O₂.

Q3: Can I store this compound in standard borosilicate glass vials at room temperature? A3: Absolutely not. Standard borosilicate glass has a slightly acidic surface profile that catalyzes acetal cleavage[1]. Furthermore, room temperature accelerates both oxidation and hydrolysis kinetics. The optimal storage condition is in base-washed, amber glass vials at -20°C under an Argon atmosphere.

Part 3: Quantitative Data on Storage Conditions

To illustrate the impact of environmental controls, below is a comparative summary of storage conditions and their corresponding degradation timelines.

Storage Condition	Atmosphere	Container Type	Est. Shelf-Life (Purity >95%)	Primary Degradation Mode
Room Temp (25°C)	Ambient Air	Standard Clear Glass	< 2 weeks	Carbamate formation & Hydrolysis
4°C (Fridge)	Ambient Air	Standard Amber Glass	1–2 months	Carbamate formation
-20°C (Freezer)	Ambient Air	Standard Amber Glass	3–6 months	Slow Hydrolysis (Moisture ingress)
-20°C (Freezer)	Argon Purge	Base-Washed Amber Glass	> 12 months	None (Stable)

Part 4: Standard Operating Procedure (SOP) for Long-Term Storage

To ensure a self-validating system where every variable is controlled, follow this step-by-step methodology for preparing your storage vials and aliquoting the compound.

Figure 2: Step-by-step experimental workflow for long-term storage of sensitive amines.

Step-by-Step Methodology:

• Glassware Neutralization: Submerge amber glass vials in a 0.1 M KOH in isopropanol solution for 2 hours. This neutralizes the acidic silanol groups on the glass surface that would otherwise catalyze acetal cleavage[1][2].

• Rinsing: Rinse the vials thoroughly with deionized water, followed by HPLC-grade acetone to remove residual water.

• Thermal Dehydration: Bake the vials in an oven at 120°C for a minimum of 4 hours to ensure the complete removal of moisture. Allow them to cool inside a sealed desiccator.

• Aliquoting: Inside a glovebox or under a steady, heavy stream of Argon, transfer the 4-(1,3-dioxolan-2-yl)piperidine into the prepared vials. Dividing your bulk supply into single-use aliquots prevents repeated freeze-thaw cycles and limits atmospheric exposure.

• Inert Sealing: Purge the headspace of each vial with Argon. Seal immediately with a PTFE-lined cap (PTFE prevents chemical leaching and provides a superior moisture barrier) and wrap the cap tightly with Parafilm.

• Deep Freeze Storage: Transfer the sealed vials to a -20°C freezer, ideally housing them inside a secondary desiccator box containing indicating silica gel.

References

• The hydrolysis of geminal ethers: a kinetic appraisal of orthoesters and ketals. PMC - NIH. URL:[Link]

• Highly Efficient and Selective Formation of Bicarbonate in CO2 Absorption Process Using Piperidine and Piperazine Derivatives. OUP. URL:[Link]

• (PDF) JPC COVER. ResearchGate. URL:[Link]

• Carbamate Formation in the System (2-Methylpiperidine + Carbon Dioxide) by Raman Spectroscopy and X-ray Diffraction. Semantic Scholar. URL:[Link]

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Reference Data & Comparative Studies

A Strategic Guide for Synthetic Chemists: 4-(1,3-Dioxolan-2-yl)piperidine vs. 4-Piperidinecarboxaldehyde in Organic Synthesis

In the intricate field of drug discovery and development, the piperidine ring stands out as a privileged scaffold, forming the core of numerous pharmaceuticals.[1][2][3][4][5] The strategic functionalization of this motif is paramount, and the choice of building blocks can dictate the success and efficiency of a synthetic campaign. This guide offers a detailed comparison of two pivotal 4-substituted piperidine intermediates: the unprotected 4-piperidinecarboxaldehyde and its acetal-protected counterpart, 4-(1,3-dioxolan-2-yl)piperidine . We will explore their distinct chemical behaviors, stabilities, and strategic applications, providing experimental context to guide researchers in making the optimal choice for their synthetic endeavors.

The Fundamental Distinction: A Tale of a Masked Carbonyl

The essential difference between these two reagents lies in the state of the C4-formyl group. 4-Piperidinecarboxaldehyde presents a free, highly reactive aldehyde, ready for immediate transformation.[6][7] In contrast, 4-(1,3-dioxolan-2-yl)piperidine features the same aldehyde functionality masked as a cyclic acetal, a robust protecting group that renders the carbonyl inert to a wide range of reaction conditions.[8][9][10][11][12][13] This single structural modification introduces a profound divergence in their synthetic utility, stability, and the overall strategic approach to complex molecule synthesis.

Comparative Analysis of Reactivity and Stability

4-Piperidinecarboxaldehyde: The Reactive Workhorse

The unprotected aldehyde group of 4-piperidinecarboxaldehyde is an electrophilic hub, making it an excellent substrate for numerous carbon-carbon and carbon-heteroatom bond-forming reactions.[6]

• Key Transformations : Its primary applications include reductive aminations to form secondary or tertiary amines, Wittig-type olefinations, and various nucleophilic additions such as aldol, Grignard, and Mannich reactions.[6][14][15][16][17]

• Stability Concerns : This high reactivity is also a significant liability. Aldehydes are susceptible to oxidation to the corresponding carboxylic acid, especially upon exposure to air. The inherent basicity of the piperidine nitrogen can also catalyze undesirable side reactions like self-condensation or polymerization, complicating purification and reducing yields.

4-(1,3-dioxolan-2-yl)piperidine: The Controlled and Stable Precursor

The 1,3-dioxolane group serves as an effective shield for the aldehyde, bestowing exceptional stability under conditions that would degrade its unprotected analog.

• Orthogonal Reactivity : The acetal is stable to strongly basic and nucleophilic reagents, including organometallics (Grignard, organolithiums), hydrides, and amines.[11][18] This chemical orthogonality is the cornerstone of its utility, as it allows for selective modification of the piperidine nitrogen (e.g., N-alkylation, N-acylation, Buchwald-Hartwig amination) without disturbing the latent aldehyde functionality.[19][20]

• Deprotection : The aldehyde is readily unmasked when desired through acid-catalyzed hydrolysis.[8][10][18][21] This deprotection step is typically clean and high-yielding, revealing the reactive carbonyl for subsequent synthetic elaboration.

Strategic Application & Experimental Comparison

The choice between the protected and unprotected aldehyde is fundamentally a strategic one, best illustrated by a common synthetic challenge: N-functionalization followed by elaboration of the C4-substituent.

Parameter	Route A: Using 4-Piperidinecarboxaldehyde	Route B: Using 4-(1,3-dioxolan-2-yl)piperidine
Synthetic Goal	Synthesize an N-alkylated piperidine with a C4-aminomethyl substituent.	Synthesize an N-alkylated piperidine with a C4-aminomethyl substituent.
Step 1: N-Alkylation	Highly problematic. The reactive aldehyde would compete for the alkylating agent or be unstable to the basic conditions required, leading to a complex mixture of products.	Straightforward. The piperidine nitrogen is selectively alkylated in the presence of a base (e.g., K₂CO₃) and an alkyl halide. The acetal is inert to these conditions.[19][20]
Step 2: Aldehyde Elaboration	Not applicable due to failure in Step 1.	Deprotection: The acetal is hydrolyzed with aqueous acid to cleanly reveal the N-alkylated 4-piperidinecarboxaldehyde intermediate.
Step 3: Final Transformation	Not applicable.	Reductive Amination: The intermediate aldehyde undergoes reductive amination with a primary amine and a mild reducing agent (e.g., NaBH(OAc)₃) to yield the final product.[17][22][23]
Overall Efficiency	Low. Poor selectivity and yield are expected.	High. The sequential, controlled reactions lead to cleaner products and higher overall yields.

Visualizing the Synthetic Pathways

The strategic advantage of the protected building block is clearly visualized in the divergent synthetic workflows.

Caption: Divergent synthetic outcomes based on the choice of starting material.

Validated Experimental Protocols

Protocol 1: N-Alkylation of 4-(1,3-dioxolan-2-yl)piperidine

This protocol describes a general procedure for the N-alkylation of the protected piperidine.

• Reaction Setup: To a solution of 4-(1,3-dioxolan-2-yl)piperidine (1.0 eq.) in anhydrous acetonitrile or DMF, add a suitable base such as potassium carbonate (K₂CO₃, 2.0 eq.).

• Reagent Addition: Add the alkylating agent (e.g., benzyl bromide, 1.1 eq.) dropwise to the stirred suspension at room temperature.[20]

• Reaction Monitoring: Stir the reaction at room temperature (or with gentle heating if necessary) and monitor its progress by TLC or LC-MS until the starting material is consumed (typically 4-16 hours).

• Work-up: Upon completion, filter off the inorganic base and wash the filter cake with the solvent. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure N-alkylated product.

Protocol 2: Acetal Deprotection

This protocol regenerates the aldehyde from its protected form.

• Reaction Setup: Dissolve the N-alkyl-4-(1,3-dioxolan-2-yl)piperidine (1.0 eq.) in a suitable solvent such as tetrahydrofuran (THF) or acetone.

• Reagent Addition: Add an aqueous solution of a strong acid (e.g., 2M HCl, 2-3 eq.) and stir the mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the hydrolysis by TLC or LC-MS until the starting material is fully converted to the aldehyde (typically 1-4 hours).

• Work-up: Carefully neutralize the reaction mixture by adding a saturated aqueous solution of NaHCO₃ until gas evolution ceases. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the N-alkyl-4-piperidinecarboxaldehyde, which is often used directly in the next step.

Protocol 3: Reductive Amination of 4-Piperidinecarboxaldehyde

This protocol is a robust method for amine synthesis from the unprotected aldehyde.[16][22]

• Reaction Setup: Dissolve 4-piperidinecarboxaldehyde (or its N-functionalized derivative, 1.0 eq.) and the desired primary or secondary amine (1.0-1.2 eq.) in an anhydrous solvent such as 1,2-dichloroethane (DCE) or dichloromethane (DCM).

• Imine Formation: Stir the solution at room temperature for 20-60 minutes to allow for the formation of the intermediate imine/iminium ion.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5-2.0 eq.) portion-wise to the solution.[17][22][23]

• Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC or LC-MS until the imine intermediate is consumed (typically 2-12 hours).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution. Separate the organic layer, and extract the aqueous phase with the solvent (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Conclusion and Recommendations

The decision to use 4-(1,3-dioxolan-2-yl)piperidine versus 4-piperidinecarboxaldehyde is a critical fork in the road for any synthetic plan. While seemingly adding complexity, the use of the protected form often streamlines the overall synthesis of complex target molecules.

• Opt for 4-Piperidinecarboxaldehyde when:

  • The synthetic route is short and the aldehyde is to be functionalized immediately.

  • No modifications to the piperidine nitrogen are required.

  • The subsequent reaction conditions are compatible with a free aldehyde.

• Opt for 4-(1,3-dioxolan-2-yl)piperidine when:

  • The synthesis is multi-step and requires initial functionalization of the piperidine nitrogen.

  • The planned synthetic steps involve strong bases, nucleophiles, or other reagents incompatible with a free aldehyde.

  • Maximizing yield and minimizing difficult purifications are critical for a complex synthetic campaign.

By carefully considering the overall synthetic strategy, chemists can leverage the distinct properties of these two building blocks to accelerate the discovery and development of novel piperidine-containing therapeutics.

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• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
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• Synthesis and cytotoxic activity of some derivatives of alkyl piperidine.
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• IJNRD. (2024, February 2). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance.
• PMC. (2025, October 16). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics.
• ChemicalBook. (2026, January 13). 4-FORMYL-N-CBZ-PIPERIDINE | 138163-08-3.
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Mass Spectrometry Fragmentation Pattern Analysis of 4-(1,3-Dioxolan-2-yl)piperidine: A Comparative Platform Guide

Executive Summary

4-(1,3-Dioxolan-2-yl)piperidine (C8H15NO2, Exact Mass: 157.1103 Da) is a critical bifunctional building block in pharmaceutical synthesis, featuring both a secondary amine (piperidine) and a cyclic acetal (1,3-dioxolane). Accurate structural elucidation of this compound requires a nuanced understanding of its mass spectrometry (MS) fragmentation behavior.

This guide provides an objective comparison between Electron Ionization Gas Chromatography-Mass Spectrometry (EI-GC-MS) and Electrospray Ionization Liquid Chromatography-Tandem Mass Spectrometry (ESI-LC-MS/MS) . By detailing the causality behind their distinct fragmentation pathways and offering self-validating experimental protocols, this guide equips analytical scientists with the frameworks needed to confidently characterize this scaffold.

Structural Dynamics & Ionization Causality

The fragmentation of 4-(1,3-dioxolan-2-yl)piperidine is dictated by the competition between its two heteroatom-rich rings for charge retention. The choice of ionization platform fundamentally alters the energy state and reaction mechanisms of the molecule.

• Electron Ionization (EI - 70 eV): EI is a "hard" ionization technique that strips an electron to form a highly energetic radical cation ([M]•+ at m/z 157). Ionization predominantly occurs at the nitrogen atom due to its lower ionization energy compared to the oxygen atoms in the dioxolane ring[1]. This triggers classic alpha-cleavage. However, the 1,3-dioxolan-2-yl radical is highly prone to forming a resonance-stabilized oxonium ion, making the cleavage between the two rings the dominant pathway[2].

• Electrospray Ionization (ESI-MS/MS): ESI is a "soft" technique yielding the even-electron protonated molecule ([M+H]+ at m/z 158)[1]. In solution, the highly basic piperidine nitrogen is preferentially protonated. During Collision-Induced Dissociation (CID), the "mobile proton model" dictates that the proton can migrate across the molecule to the dioxolane oxygens, inducing localized bond elongation and subsequent charge-directed cleavage[3]. Conformational preferences of the cyclic systems further influence the relative stability of these generated fragment ions[4].

Platform Comparison: EI-GC-MS vs. ESI-LC-MS/MS

To objectively evaluate the performance of each analytical approach, the following table summarizes the quantitative and mechanistic differences between the two platforms when analyzing 4-(1,3-dioxolan-2-yl)piperidine.

Parameter	EI-GC-MS (Single Quadrupole)	ESI-LC-MS/MS (Q-TOF / TQ)
Ionization Mechanism	70 eV Electron bombardment (Hard)	Electrospray ionization (Soft)
Primary Precursor Ion	Radical cation [M]•+ (m/z 157)	Protonated molecule [M+H]+ (m/z 158)
Dominant Base Peak	m/z 73 (1,3-Dioxolan-2-yl oxonium)	m/z 84 (Tetrahydropyridinium ion)
Key Fragmentation Driver	Alpha-cleavage & radical loss	Mobile proton migration & CID
Primary Analytical Utility	Spectral library matching (NIST)	Exact mass & structural elucidation

Mechanistic Fragmentation Pathways

The logical relationships between the precursor ions and their respective product fragments are visualized below.

Fig 1: Mechanistic MS fragmentation pathways of 4-(1,3-dioxolan-2-yl)piperidine via EI and ESI.

Self-Validating Experimental Protocols

To ensure data trustworthiness and reproducibility, the following step-by-step methodologies incorporate internal validation checks.

Protocol A: EI-GC-MS Fingerprinting Workflow

Objective: Generate a reproducible, library-compatible fragmentation spectrum.

• Sample Preparation: Dissolve the standard in GC-grade dichloromethane (DCM) to a final concentration of 1 mg/mL.

• System Suitability Test (SST): Prior to injection, introduce Perfluorotributylamine (PFTBA) tuning standard to verify mass calibration and resolution across the m/z 50–600 range. Ensure the m/z 69, 219, and 502 peaks meet abundance criteria.

• Chromatographic Separation: Utilize a non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm). Inject 1 µL at a split ratio of 50:1 to prevent detector saturation.

• Thermal Gradient: Hold the oven at 50°C for 1 min, ramp at 15°C/min to 250°C, and hold for 3 mins.

• Ionization & Acquisition: Operate the EI source at 70 eV with a source temperature of 230°C. Set the quadrupole scan range to m/z 35–300.

• Internal Validation: Confirm the presence of the diagnostic m/z 73 base peak[2]. If the molecular ion (m/z 157) is entirely absent, lower the injector port temperature by 20°C to rule out pre-ionization thermal degradation of the cyclic acetal.

Protocol B: ESI-LC-MS/MS (Q-TOF) Structural Elucidation

Objective: Confirm exact mass and map CID fragmentation for structural verification.

• Sample Preparation: Dilute the compound to 1 µg/mL in 50:50 Acetonitrile:Water containing 0.1% Formic Acid. The acidic modifier ensures complete protonation of the piperidine nitrogen[1].

• Carryover Check (Blank): Inject a solvent blank prior to the sample. Extract the m/z 158.1176 ion chromatogram (EIC); the signal-to-noise (S/N) ratio must be < 3 to proceed.

• Chromatographic Separation: Employ a C18 column (e.g., 2.1 x 50 mm, 1.8 µm) using a gradient of 5% to 95% Acetonitrile (0.1% FA) over 5 minutes at a flow rate of 0.4 mL/min.

• MS/MS Acquisition (Positive Mode):

  • Set capillary voltage to 3.0 kV.

  • Isolate the precursor ion at m/z 158.12 (Isolation width: 1.3 Da).

  • Collision Energy (CE) Ramp: Acquire product ion spectra at CE 10, 20, and 40 eV. This captures both fragile neutral losses (e.g., ethylene oxide loss yielding m/z 114) and high-energy core ruptures (yielding m/z 84)[5].

• Internal Validation: Calculate the exact mass error for the [M+H]+ peak against the theoretical mass of 158.1176 Da. The mass error must be ≤ 5 ppm to validate the elemental composition.

Conclusion

The comprehensive structural elucidation of 4-(1,3-dioxolan-2-yl)piperidine benefits immensely from a dual-platform approach. EI-GC-MS provides robust, library-matchable fingerprinting driven by radical-site initiation, heavily favoring the m/z 73 oxonium ion. Conversely, ESI-LC-MS/MS leverages the mobile proton model to systematically deconstruct the molecule, offering high-resolution exact mass data that confirms the intact molecular formula and connectivity. By employing the self-validating protocols outlined above, drug development professionals can confidently characterize this bifunctional scaffold and its downstream derivatives.

References

• Hybrid density functional theory study of fragment ions generated during mass spectrometry of 1,3-dioxane derivatives. Source: PubMed (NIH). URL:[Link]

• Understanding MS/MS fragmentation pathways of small molecular weight molecules. Source: University of Greenwich. URL:[Link]

• 1,3-Dioxolane - the NIST WebBook. Source: NIST. URL:[Link]

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A Senior Application Scientist's Guide to the Structural Validation of 4-(1,3-dioxolan-2-yl)piperidine via 2D NMR

In the landscape of modern drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of regulatory compliance and scientific rigor. Heterocyclic scaffolds, particularly piperidine derivatives, are ubiquitous in medicinal chemistry. This guide provides a comprehensive, field-proven methodology for the structural validation of 4-(1,3-dioxolan-2-yl)piperidine, a key building block, using a suite of two-dimensional Nuclear Magnetic Resonance (2D NMR) experiments.

This document moves beyond a simple recitation of steps. It delves into the causality behind experimental choices, presenting a self-validating workflow that ensures the highest degree of confidence in the final structural assignment. We will compare and deploy a synergistic combination of Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) to create an unassailable network of atomic connectivity.

The Strategic Imperative: Why 2D NMR is Non-Negotiable

While one-dimensional (1D) ¹H and ¹³C NMR spectra provide foundational data on chemical environments and atom counts, they often fall short in complex molecules where signal overlap is common.[1][2] For a molecule like 4-(1,3-dioxolan-2-yl)piperidine, which contains two distinct ring systems, 1D NMR alone cannot definitively establish the precise point of attachment between the piperidine and dioxolane moieties. 2D NMR techniques resolve this ambiguity by spreading correlations across a second frequency dimension, transforming an intractable puzzle into a clear connectivity map.[3][4]

Pillar 1: COSY - Mapping the Proton Framework

Correlation Spectroscopy (COSY) is the starting point for assembling the molecular skeleton. It is a homonuclear experiment that identifies protons that are scalar (J-coupled) to each other, typically through two or three bonds.[3][4][5] This allows us to trace proton-proton networks and build out discrete "spin systems."

For our target molecule, we expect to see two primary spin systems: one for the piperidine ring and a simpler one for the dioxolane ring. The COSY spectrum is indispensable for assigning adjacent protons within the piperidine scaffold (e.g., H2 with H3, H3 with H4, etc.).[6]

Visualizing the COSY Workflow

Caption: HSQC identifies direct one-bond C-H connections.

Experimental Protocol: ¹H-¹³C Edited HSQC

• Sample Preparation: The same sample from the COSY experiment can be used.

• Instrument Setup:

  • Acquire standard 1D ¹H and ¹³C spectra to determine spectral widths.

  • Load a standard, gradient-selected, edited HSQC pulse program (e.g., hsqcedetgpsisp on Bruker systems).

• Acquisition Parameters:

  • Set the F2 (¹H) and F1 (¹³C) spectral widths appropriately.

  • Set the number of scans (NS) per increment (e.g., 4-8).

  • Set the number of increments in t1 (e.g., 256).

  • The one-bond coupling constant (¹JCH) is typically set to an average value of 145 Hz.

• Processing:

  • Apply a 2D Fourier Transform.

  • Phase the spectrum and perform baseline correction.

  • Interpret the phased cross-peaks (e.g., red for CH/CH₃, blue for CH₂).

Pillar 3: HMBC - Bridging Fragments and Unveiling the Full Structure

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the final and most crucial piece of the puzzle. It detects correlations between protons and carbons over two to four bonds (²JCH, ³JCH, and sometimes ⁴JCH). [5][7][8]Crucially, one-bond correlations are suppressed. [7]This allows us to "walk" across the molecule, connecting spin systems identified by COSY and assigning quaternary carbons (which have no attached protons and are therefore invisible in HSQC).

For 4-(1,3-dioxolan-2-yl)piperidine, the HMBC spectrum will provide the definitive evidence for the C4-C7 bond by showing correlations between the protons on one ring and the carbons on the other. For instance, a cross-peak between the acetal proton (H7) and the piperidine carbon C4 is irrefutable proof of the connectivity.

Visualizing the Key HMBC Correlations

Caption: Key HMBC correlations confirming the ring linkage.

Experimental Protocol: ¹H-¹³C HMBC

• Sample Preparation: The same sample can be used.

• Instrument Setup:

  • Use the same 1D spectral widths as for HSQC.

  • Load a standard, gradient-selected HMBC pulse program (e.g., hmbcgplpndqf on Bruker systems). [9]3. Acquisition Parameters:

  • Set the number of scans (NS) per increment (e.g., 8-16, as HMBC is less sensitive).

  • Set the number of increments in t1 (e.g., 256-400).

  • Crucial Step: Optimize the long-range coupling constant. A compromise value of 7-8 Hz is often effective for detecting a range of ²JCH and ³JCH correlations. [5][7]4. Processing:

  • Apply a 2D Fourier Transform.

  • Process the data in magnitude mode (or phase-sensitive if the pulse sequence allows).

  • Perform baseline correction.

Synthesizing the Data: A Self-Validating System

The power of this methodology lies in the synergy between the experiments. No single experiment provides the complete picture, but together they create a logical, self-reinforcing loop that validates the structure.

• Assign Proton Spin Systems: Use the COSY spectrum to connect adjacent protons, building the piperidine and dioxolane proton frameworks.

• Assign Carbons via HSQC: Transfer the proton assignments to their directly attached carbons using the HSQC cross-peaks. Use the editing feature to confirm CH, CH₂, and CH₃ multiplicities.

• Connect the Fragments with HMBC: Use the long-range HMBC correlations to piece the molecular fragments together. The observation of correlations between H7 and C4/C3/C5, and between H3/H5 and C7, provides incontrovertible evidence for the linkage point.

• Final Verification: Ensure all observed correlations are consistent with the proposed structure and that all atoms are accounted for. The data from each experiment should corroborate the others.

Summary of Expected NMR Data

Atom Position	Expected ¹H Shift (ppm)	Expected ¹³C Shift (ppm)	Key COSY Correlations	Key HMBC Correlations
Piperidine
NH	Variable (broad)	-	-	H2/H6
H2/H6	~2.9-3.1 (eq), ~2.5-2.7 (ax)	~45-47	H3/H5	C3/C5, C4
H3/H5	~1.8-2.0 (eq), ~1.3-1.5 (ax)	~28-30	H2/H6, H4	C2/C6, C4, C7
H4	~1.6-1.8	~40-42	H3/H5	C2/C6, C3/C5, C7
Dioxolane
H7	~4.8-5.0	~102-104	-	C4 , C9/C10
H9/H10	~3.8-4.0	~64-66	H9/H10	C7

Note: Chemical shifts are estimates and can vary based on solvent and concentration.

Conclusion

The structural validation of 4-(1,3-dioxolan-2-yl)piperidine is not merely an analytical exercise; it is a fundamental requirement for its application in research and development. By systematically applying a suite of 2D NMR experiments—COSY, HSQC, and HMBC—we establish a robust and verifiable connectivity map of the entire molecule. This multi-pronged approach provides a self-validating dataset where the results of each experiment corroborate the others, leading to an unambiguous and trustworthy structural assignment. This methodology represents a gold standard for researchers, scientists, and drug development professionals who demand the highest level of scientific integrity.

References

• Cholli, A. L., & Pennino, D. J. (1988). Application of Two-Dimensional NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part I: 1-Methyl-2-Piperidine Methanol. Applied Spectroscopy, 42(6), 1004-1008. [Link]

• Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. [Link]

• Nonato, M. G., Garson, M. J., Truscott, R. J. W., & Carver, J. A. (1993). Structural characterization of piperidine alkaloids from Pandanus amaryllifolius by inverse-detected 2D NMR techniques. Phytochemistry, 34(4), 1159-1163. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(1,3-Dioxolan-2-yl)piperidine

For professionals engaged in the intricate work of research and drug development, the lifecycle of a chemical reagent extends far beyond the benchtop. Responsible stewardship, culminating in proper disposal, is a non-negotiable pillar of laboratory safety, environmental protection, and regulatory compliance. This guide provides a detailed, actionable framework for the safe disposal of 4-(1,3-Dioxolan-2-yl)piperidine, grounded in established safety protocols and regulatory standards. Our objective is to empower you with the knowledge to manage this chemical waste stream confidently and responsibly.

Part 1: Hazard Assessment & Regulatory Framework

Understanding the inherent risks of a compound is the first principle of safe handling and disposal. While a specific, comprehensive Safety Data Sheet (SDS) for every novel compound may be developing, we can establish a robust safety profile by examining available data and the hazards of structurally similar molecules, such as piperidine.

1.1 Inherent Chemical Hazards

4-(1,3-Dioxolan-2-yl)piperidine is associated with several key hazard classifications that dictate its handling and disposal protocols.[1][2] The primary hazards include:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H318: Causes serious eye damage. [1]

• H335: May cause respiratory irritation. [2]

The signal word "Danger" is associated with this compound, underscoring the need for caution.[1] Furthermore, its parent structure, piperidine, is classified as a highly flammable, corrosive, and toxic substance.[3][4][5] Therefore, it is imperative from a safety-first perspective to treat 4-(1,3-Dioxolan-2-yl)piperidine as a hazardous material with potential flammability in addition to its known hazards.

1.2 Classification as Regulated Hazardous Waste

Given these characteristics, 4-(1,3-Dioxolan-2-yl)piperidine and any materials contaminated with it must be managed as hazardous waste. In the United States, the primary regulation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[6][7][8] RCRA establishes a "cradle-to-grave" management system, meaning the generator of the waste is responsible for it from its creation to its ultimate disposal.[7][8]

Disposal of this chemical is not permitted in standard trash or down the sewer system.[6][9] All waste must be collected, properly labeled, and transferred to a licensed professional waste disposal company.[10]

Hazard Classification	GHS Code	Signal Word	Primary Concern
Acute Toxicity (Oral)	H302	Danger	Harmful or fatal if ingested.[1][2]
Skin Irritation/Corrosion	H315	Danger	Can cause skin irritation or burns.[1][2]
Serious Eye Damage	H318	Danger	Poses a high risk of severe, irreversible eye injury.[1]
Respiratory Irritation	H335	Danger	Inhalation of vapors or aerosols may irritate the respiratory tract.[2]
Inferred Flammability	H225	Danger	Based on piperidine structure, may be highly flammable.[3]

Part 2: Pre-Disposal Protocol: Safety & Segregation at the Source

Proper disposal begins at the point of generation. Adherence to the following procedures is mandatory to ensure personnel safety and prevent unintended chemical reactions.

2.1 Personal Protective Equipment (PPE)

Before handling 4-(1,3-Dioxolan-2-yl)piperidine for waste collection, all personnel must be equipped with the following PPE:

• Eye and Face Protection: Chemical safety goggles combined with a face shield are required to protect against splashes and aerosols.[10]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. Inspect gloves for any signs of degradation or puncture before use.[10][11]

• Body Protection: A flame-retardant laboratory coat is essential. For larger quantities, a chemical-resistant apron should be worn over the lab coat.[10]

2.2 Engineering Controls: The Primacy of Ventilation

All handling and preparation of this chemical waste must be conducted within a certified chemical fume hood.[12] This engineering control is the primary defense against the inhalation of potentially harmful and irritating vapors.[2]

2.3 Waste Segregation: A Critical Step

Chemical waste must be segregated at or near the point of generation to prevent dangerous reactions.[6][12]

• Do Not Mix: Never mix 4-(1,3-Dioxolan-2-yl)piperidine waste with other chemical waste streams unless explicitly authorized by your institution's Environmental Health and Safety (EHS) office.[11][13]

• Incompatible Materials: Keep this waste stream separate from strong oxidizing agents and acids, which are incompatible with piperidine derivatives.[14]

Part 3: Step-by-Step Disposal Workflow

The following protocol outlines the systematic procedure for collecting and storing 4-(1,3-Dioxolan-2-yl)piperidine waste prior to its removal by a licensed contractor.

Step 1: Select a Dedicated Waste Container

The integrity of your waste management system begins with the container itself.

• Compatibility: The container must be made of a material chemically compatible with 4-(1,3-Dioxolan-2-yl)piperidine. High-density polyethylene (HDPE) is a common and suitable choice.

• Condition: The container must be in good condition, free from damage, and have a secure, leak-proof screw-top cap.[6]

• Designation: This container must be designated exclusively for this waste stream. Never reuse empty containers for other purposes.[10]

Step 2: Affix a Hazardous Waste Label

Proper labeling is a strict regulatory requirement under the EPA and OSHA.[6][15] The label must be filled out completely and legibly as waste is added.

• Required Information:

  • The words "Hazardous Waste" .[6][10]

  • The full chemical name: "4-(1,3-Dioxolan-2-yl)piperidine" .[10]

  • A clear indication of the associated hazards (e.g., Toxic, Corrosive, Flammable).

  • The date when waste was first added to the container (the "Accumulation Start Date").

Step 3: Waste Collection Procedures

• Neat (Unused) Chemical and Liquid Waste: Carefully pour the liquid waste into the designated hazardous waste container using a funnel. Perform this action inside a chemical fume hood.

• Contaminated Solid Waste: All materials that have come into contact with the chemical, such as gloves, weighing paper, pipette tips, and absorbent pads used for minor spills, must be disposed of as hazardous solid waste.[10][11] Place these items in the same designated container if it is suitable for both liquids and solids, or in a separate, clearly labeled hazardous solid waste container.

• Rinsate from "Empty" Containers: Containers that held the pure chemical are not truly empty from a regulatory standpoint. They must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol). This rinsate is considered hazardous waste and must be collected in your designated liquid waste container.[10] Only after proper rinsing can the container be managed according to your institution's guidelines.

Step 4: Secure Storage

Once waste is collected, the container must be managed correctly while awaiting pickup.

• Secure Closure: Always keep the waste container tightly sealed except when actively adding waste.[10]

• Storage Location: Store the sealed container in a designated satellite accumulation area (SAA) or a central hazardous waste storage area.

• Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary container (like a tub or bin) to contain any potential leaks.[6][10] This area must be well-ventilated and secure.

Step 5: Arrange for Final Disposal

The final step is the transfer of waste to a certified facility.

• Contact EHS: Your institution's Environmental Health & Safety (EHS) office is your primary point of contact. They will coordinate with a licensed and approved hazardous waste disposal contractor for pickup.[10][11]

• Documentation: Ensure all required documentation, such as a hazardous waste manifest, is completed accurately. This document tracks the waste from your laboratory to its final destination, fulfilling the "cradle-to-grave" requirement.[16][17]

Caption: Disposal workflow for 4-(1,3-Dioxolan-2-yl)piperidine.

Part 4: Emergency Response

• Spill: In the event of a spill, evacuate the area and alert your colleagues. If the spill is small and you are trained to handle it, use a chemical spill kit with an absorbent material appropriate for organic liquids. All cleanup materials must be disposed of as hazardous waste. For large spills, contact your EHS emergency line immediately.

• Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[11]

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[11]

  • Inhalation: Move the affected person to fresh air.[11]

  • In all cases of exposure, seek immediate medical attention and have the SDS or hazard information available.

By adhering to this comprehensive disposal guide, you not only ensure the safety of yourself and your colleagues but also uphold your professional responsibility to protect our environment and maintain strict regulatory compliance.

References

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A Comprehensive Guide to the Safe Handling of 4-(1,3-Dioxolan-2-yl)piperidine

In the dynamic landscape of pharmaceutical research and drug development, the safe handling of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the handling of 4-(1,3-Dioxolan-2-yl)piperidine, a key building block in organic synthesis. As your dedicated partner in laboratory safety, we aim to furnish you with the critical knowledge to mitigate risks and ensure a secure research environment.

Understanding the Risks: Hazard Identification and Classification

4-(1,3-Dioxolan-2-yl)piperidine is a chemical compound that requires careful handling due to its potential health hazards. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified with the following hazard statements:

• H302: Harmful if swallowed. [1][2]

• H315: Causes skin irritation. [1][2]

• H318: Causes serious eye damage. [1]

• H335: May cause respiratory irritation. [1][2]

The signal word for this chemical is "Danger".[1] These classifications underscore the importance of stringent adherence to safety protocols to prevent accidental exposure.

Your First Line of Defense: Essential Personal Protective Equipment (PPE)

A proactive approach to safety begins with the correct selection and use of Personal Protective Equipment. The following PPE is mandatory when handling 4-(1,3-Dioxolan-2-yl)piperidine:

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields or safety goggles. A face shield may be required for larger quantities or when there is a significant splash hazard.[3]	To protect against splashes that can cause serious eye damage.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected for integrity before each use.[3]	To prevent skin contact that can lead to irritation.[1] Proper glove removal technique is crucial to avoid cross-contamination.
Body Protection	A laboratory coat or a chemical-resistant apron. For larger scale operations, a complete suit protecting against chemicals may be necessary.[3]	To protect the skin and personal clothing from spills and contamination.
Respiratory Protection	Not typically required under normal use conditions with adequate ventilation. However, if vapors or aerosols are generated, a NIOSH (US) or EN 166 (EU) approved respirator should be used.[3][4]	To prevent inhalation of the compound, which may cause respiratory irritation.[1]

Operational Blueprint: A Step-by-Step Guide to Safe Handling

Adherence to a systematic workflow is critical for minimizing exposure and ensuring a safe experimental process.

1. Engineering Controls and Preparation:

• Ventilation is Key: Always handle 4-(1,3-Dioxolan-2-yl)piperidine in a well-ventilated area. A chemical fume hood is the preferred engineering control to minimize inhalation exposure.[3][5]

• Emergency Equipment Check: Before commencing work, ensure that an eyewash station and a safety shower are readily accessible and in good working order.[6][7]

2. Handling the Chemical:

• Avoid Direct Contact: At all times, avoid direct contact with the skin, eyes, and clothing.[4]

• Preventing Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory.[2] Avoid breathing vapors or mists.[3]

• Safe Transfer: When transferring the liquid, do so carefully to avoid splashing. For larger volumes, consider using a pump or a cannula.

3. Storage Protocols:

• Container Integrity: Keep the container tightly closed when not in use.[2]

• Optimal Storage Conditions: Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[2] The compound should be stored under an inert atmosphere in a dark place at room temperature.

• Incompatible Materials: Avoid storage with strong oxidizing agents and acids.[4][5]

Safe Handling Workflow Diagram

Caption: A visual workflow for the safe handling of 4-(1,3-Dioxolan-2-yl)piperidine.

Emergency Preparedness: Spill and Disposal Management

In the event of an accidental release, a swift and informed response is crucial.

Spill Response:

• Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate ventilation.[3]

• Contain the Spill: For liquid spills, use an inert absorbent material such as sand, vermiculite, or earth to contain the substance.[2][8]

• Collection and Disposal: Carefully collect the absorbed material into a suitable, closed container for disposal.[3] Do not allow the product to enter drains.[2]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by washing with soap and water.

Waste Disposal:

All waste materials, including contaminated absorbents and disposable PPE, must be treated as hazardous waste.[2] Disposal should be carried out by a licensed disposal company in accordance with all applicable national and regional regulations.[5]

First Aid Measures: Immediate Actions in Case of Exposure

Should an accidental exposure occur, immediate first aid is critical.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
Skin Contact	Immediately remove all contaminated clothing and wash the affected skin with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[2][5]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention if you feel unwell.[5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison center or doctor immediately if you feel unwell.[2][5]

By integrating these safety protocols into your laboratory practices, you can confidently and safely handle 4-(1,3-Dioxolan-2-yl)piperidine, fostering a culture of safety and scientific excellence.

References

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• 4-(1,3-Dioxolan-2-yl)piperidine | 202062-80-4 - MilliporeSigma.
• 4-(1,3-dioxolan-2-yl)piperidine | 202062-80-4 - Sigma-Aldrich.
• Safety Data Sheet - CymitQuimica. (2024, December 19).
• TLC PHARMACEUTICAL STANDARDS.
• 4 - Safety D
• Piperidine - SAFETY D
• Piperidine Safety Data Sheet Jubilant Life Sciences Limited.
• Piperidine - SAFETY D
• Piperidine - SAFETY D
• Piperidine Safety D

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